Technical Documentation Center

4-Aminohexan-3-ol hydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Aminohexan-3-ol hydrochloride

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to 4-amino-3-hexanol Hydrochloride: Synthesis, Characterization, and Applications

This guide provides a comprehensive technical overview of 4-amino-3-hexanol hydrochloride (HCl), a versatile amino alcohol derivative with significant potential in medicinal chemistry and drug development. Designed for r...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive technical overview of 4-amino-3-hexanol hydrochloride (HCl), a versatile amino alcohol derivative with significant potential in medicinal chemistry and drug development. Designed for researchers, scientists, and professionals in the field, this document delves into the core aspects of its chemical structure, stereochemistry, synthesis, analytical characterization, and potential biological relevance, underpinned by established scientific principles and methodologies.

Introduction: The Significance of Chiral Amino Alcohols

Amino alcohols are a pivotal class of organic compounds, characterized by the presence of both an amine and an alcohol functional group. Their structural motif is a cornerstone in a vast array of biologically active molecules and pharmaceutical agents.[1][2] The vicinal (1,2-) arrangement of the amino and hydroxyl groups in 4-amino-3-hexanol, coupled with the presence of two chiral centers, makes it a valuable and stereochemically rich building block for the synthesis of more complex molecular architectures.[2] The hydrochloride salt form of 4-amino-3-hexanol enhances its stability and aqueous solubility, facilitating its use in various research and development applications.[2]

The biological activity of chiral molecules is often intrinsically linked to their specific stereoisomeric form. One enantiomer can exhibit potent therapeutic effects, while the other may be inactive or even elicit undesirable side effects. Consequently, the ability to synthesize and analyze stereochemically defined versions of 4-amino-3-hexanol is of paramount importance for its application in drug discovery and development.[2]

Physicochemical and Structural Properties

The fundamental characteristics of 4-amino-3-hexanol HCl are crucial for its handling, formulation, and application.

Chemical Structure and Stereoisomerism

4-amino-3-hexanol possesses two stereocenters at the C3 and C4 positions, giving rise to four possible stereoisomers: (3R,4R), (3S,4S), (3R,4S), and (3S,4R). The hydrochloride salt is formed by the protonation of the primary amine.

Figure 1: Chemical structure of 4-amino-3-hexanol hydrochloride.

The relative stereochemistry of the hydroxyl and amino groups (syn or anti) significantly influences the molecule's three-dimensional conformation and its potential interactions with biological targets.

Physicochemical Data

A summary of the key physicochemical properties of 4-amino-3-hexanol and its hydrochloride salt is presented below. It is important to note that while some data is available for the free base, specific experimental values for the HCl salt, such as melting point and pKa, are not widely reported in publicly available literature.

PropertyValue (Free Base)Value (HCl Salt)Source(s)
Molecular Formula C₆H₁₅NOC₆H₁₆ClNO[3]
Molecular Weight 117.19 g/mol 153.65 g/mol [2][3]
Appearance Not specifiedSolid (presumed)[2]
pKa (amine) Estimated 9.5 - 10.5Not specifiedEstimated based on similar amino alcohols[4]
Solubility Soluble in organic solventsEnhanced water solubility[2]
Storage Not specified2-8°C, inert atmosphere, dark[2]

Synthesis of 4-amino-3-hexanol HCl

The synthesis of 4-amino-3-hexanol can be achieved through various organic chemistry methodologies. A common and efficient approach is the reductive amination of 3-hexanone. This method allows for the formation of the carbon-nitrogen bond and the reduction of the intermediate imine in a single conceptual process.

General Synthetic Approach: Reductive Amination

Reductive amination is a cornerstone reaction in amine synthesis, converting a carbonyl group into an amine via an imine intermediate.[5] For the synthesis of a primary amine like 4-amino-3-hexanol, ammonia is used as the nitrogen source. The process involves two key steps that can often be performed in a one-pot reaction:

  • Imine Formation: 3-hexanone reacts with ammonia in a reversible reaction to form an imine intermediate.

  • Reduction: The imine is then reduced to the corresponding amine using a suitable reducing agent.

G start 3-Hexanone imine Imine Intermediate start->imine + NH3 - H2O product 4-amino-3-hexanol imine->product [Reduction] (e.g., NaBH3CN, H2/Pd)

Figure 2: General workflow for the synthesis of 4-amino-3-hexanol via reductive amination.

Detailed Experimental Protocol (Proposed)

This protocol is a representative procedure for the synthesis of racemic 4-amino-3-hexanol via reductive amination, followed by conversion to the hydrochloride salt. This is a generalized protocol and should be optimized for specific laboratory conditions.

Materials:

  • 3-Hexanone

  • Ammonium acetate or aqueous ammonia

  • Sodium cyanoborohydride (NaBH₃CN) or Sodium triacetoxyborohydride (NaBH(OAc)₃)

  • Methanol (MeOH)

  • Dichloromethane (DCM)

  • 1 M Hydrochloric acid (HCl) in diethyl ether

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine (saturated aqueous NaCl)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

  • Imine Formation and Reduction:

    • To a solution of 3-hexanone (1 equivalent) in methanol, add ammonium acetate (2-3 equivalents).

    • Stir the mixture at room temperature for 30-60 minutes to facilitate imine formation.

    • Cool the reaction mixture in an ice bath and add sodium cyanoborohydride (1.5-2 equivalents) portion-wise, ensuring the temperature remains below 10°C. Caution: NaBH₃CN is toxic and should be handled with appropriate safety precautions.

    • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Work-up and Extraction:

    • Quench the reaction by the slow addition of water.

    • Adjust the pH to ~9-10 with saturated NaHCO₃ solution.

    • Extract the aqueous layer with dichloromethane (3 x volumes).

    • Combine the organic extracts, wash with brine, and dry over anhydrous MgSO₄.

    • Filter and concentrate the organic layer under reduced pressure to yield the crude 4-amino-3-hexanol free base.

  • Purification and Salt Formation:

    • The crude product can be purified by flash column chromatography on silica gel.

    • Dissolve the purified free base in a minimal amount of a suitable solvent (e.g., diethyl ether or ethyl acetate).

    • Slowly add a solution of 1 M HCl in diethyl ether with stirring.

    • The hydrochloride salt should precipitate out of the solution.

    • Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum to yield 4-amino-3-hexanol HCl.

Stereoselective Synthesis Considerations

For drug development, obtaining enantiomerically pure isomers is often necessary. This can be achieved through several strategies:

  • Enzymatic Reductive Amination: The use of enzymes such as imine reductases (IREDs) or amine dehydrogenases (AmDHs) can facilitate the stereoselective reduction of the imine intermediate, yielding a specific enantiomer of the final product.[6]

  • Chiral Auxiliaries: Attaching a chiral auxiliary to the amine or carbonyl group can direct the stereochemical outcome of the reduction, after which the auxiliary can be cleaved.

  • Resolution of Racemates: A racemic mixture of 4-amino-3-hexanol can be separated into its constituent enantiomers using chiral chromatography or by forming diastereomeric salts with a chiral acid, which can then be separated by crystallization.

Analytical Characterization

Thorough analytical characterization is essential to confirm the identity, purity, and stereochemistry of synthesized 4-amino-3-hexanol HCl.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethyl groups (triplets and quartets), a complex multiplet for the proton attached to the hydroxyl-bearing carbon (CH-OH), and another multiplet for the proton on the amine-bearing carbon (CH-NH₂). The protons of the amino and hydroxyl groups will appear as broad singlets, which are exchangeable with D₂O.

  • ¹³C NMR: The carbon NMR spectrum will display six distinct signals corresponding to the six carbon atoms in the molecule. The carbons attached to the oxygen and nitrogen atoms (C3 and C4) will be deshielded and appear at higher chemical shifts (typically in the 50-80 ppm range).

Infrared (IR) Spectroscopy:

The IR spectrum will exhibit characteristic absorption bands:

  • A broad band in the region of 3200-3600 cm⁻¹ corresponding to the O-H and N-H stretching vibrations.

  • C-H stretching vibrations just below 3000 cm⁻¹.

  • C-O and C-N stretching bands in the fingerprint region (1000-1300 cm⁻¹).

Mass Spectrometry (MS):

Electron ionization mass spectrometry (EI-MS) would likely show a molecular ion peak (M⁺) for the free base at m/z 117. Common fragmentation patterns would involve the loss of small neutral molecules such as water (H₂O) and cleavage adjacent to the amino and hydroxyl groups.

Chromatographic Methods

Chromatography is indispensable for assessing the purity and resolving the stereoisomers of 4-amino-3-hexanol.

G cluster_0 Purity and Chiral Analysis Workflow sample Synthesized 4-amino-3-hexanol HCl gc_ms GC-MS Analysis (Purity Assessment) sample->gc_ms hplc Chiral HPLC Analysis (Enantiomeric Purity) sample->hplc data Purity and ee% Data gc_ms->data hplc->data

Figure 3: Workflow for the analytical characterization of 4-amino-3-hexanol HCl.

Gas Chromatography-Mass Spectrometry (GC-MS):

GC-MS is a powerful technique for assessing the purity of 4-amino-3-hexanol. Due to the polar nature of the amino and hydroxyl groups, derivatization may be required to improve volatility and peak shape.[7]

  • Protocol Outline:

    • Sample Preparation (Derivatization): The sample can be derivatized using reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) to convert the -OH and -NH₂ groups to their less polar trimethylsilyl (TMS) ethers and amines.

    • GC Conditions:

      • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or HP-5ms).

      • Injector Temperature: 250°C.

      • Oven Program: A temperature gradient, for example, starting at 60°C and ramping up to 250°C.[8]

      • Carrier Gas: Helium.

    • MS Detection: The mass spectrometer will provide fragmentation patterns to confirm the identity of the analyte and any impurities.

Chiral High-Performance Liquid Chromatography (HPLC):

Chiral HPLC is the gold standard for separating and quantifying the different stereoisomers of 4-amino-3-hexanol.[9]

  • Protocol Outline:

    • Column Selection: Polysaccharide-based chiral stationary phases (CSPs), such as those derived from cellulose or amylose, are highly effective for separating a wide range of chiral compounds, including amino alcohols.[10]

    • Mobile Phase: A typical mobile phase for normal-phase chiral HPLC would consist of a mixture of a non-polar solvent like hexane and an alcohol modifier such as isopropanol or ethanol. For basic compounds like amines, the addition of a small amount of a basic modifier (e.g., diethylamine) can improve peak shape.[11]

    • Detection: UV detection is commonly used if the molecule contains a chromophore. For molecules lacking a strong chromophore, an evaporative light scattering detector (ELSD) or mass spectrometry can be employed.

    • Quantification: The enantiomeric excess (ee%) can be determined by integrating the peak areas of the separated enantiomers.

Biological Activity and Potential Applications

While specific studies on the biological activity of 4-amino-3-hexanol are limited in the public domain, the broader class of amino alcohols is of significant interest in drug discovery.

  • Scaffolds in Medicinal Chemistry: The 1,2-amino alcohol motif is a key pharmacophore present in numerous drugs, including beta-blockers and certain antiviral agents.[8][12] 4-amino-3-hexanol can serve as a versatile starting material for the synthesis of libraries of compounds for screening against various biological targets.

  • Potential as Bioactive Agents: Substituted amino alcohols have been investigated for a range of biological activities, including as potential insecticides and as inhibitors of inflammatory pathways like the Toll-like receptor 4 (TLR4) signaling pathway.[8][13] Esters of aminohexanoic acid have also been studied as skin permeation enhancers.[14]

  • Structure-Activity Relationship (SAR) Studies: The availability of the four stereoisomers of 4-amino-3-hexanol would be highly valuable for conducting detailed SAR studies to understand how the three-dimensional structure of a molecule influences its biological function.[2]

Safety and Handling

As with any chemical, proper safety precautions must be observed when handling 4-amino-3-hexanol HCl.

  • Hazard Identification: The free base, 4-aminohexan-3-ol, is classified as harmful if swallowed, causes severe skin burns and eye damage, and may cause respiratory irritation.[3] The hydrochloride salt is expected to be an irritant.[2]

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses or goggles, a lab coat, and chemical-resistant gloves.[12][15]

  • Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Avoid breathing dust, fumes, or vapors. Avoid contact with skin and eyes.[12]

  • Storage: Store in a tightly sealed container in a cool, dry, and dark place under an inert atmosphere.[2]

  • First Aid:

    • Eyes: Immediately flush with plenty of water for at least 15 minutes. Seek medical attention.[15]

    • Skin: Immediately wash with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation persists.[15]

    • Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[12]

    • Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[15]

Conclusion

4-amino-3-hexanol hydrochloride is a valuable chiral building block with considerable potential for application in drug discovery and development. Its synthesis, primarily through the reductive amination of 3-hexanone, allows for the creation of a stereochemically rich scaffold. The ability to control and analyze the stereochemistry of this compound through modern analytical techniques like chiral HPLC is critical for its successful application. While specific biological data for this compound is not yet widely published, its structural similarity to known pharmacophores suggests that it is a promising candidate for the development of novel therapeutic agents. This guide provides a foundational framework for researchers to synthesize, characterize, and utilize 4-amino-3-hexanol HCl in their scientific endeavors.

References

  • Voges, M., et al. (2021). Cytotoxicity of amino alcohols to rat hepatoma-derived Fa32 cells. Toxicology in Vitro.
  • Pinto, M., et al. (2021).
  • Stenerson, K. K. (2016). The Derivatization and Analysis of Amino Acids by GC-MS. Reporter US.
  • Wang, Y., et al. (2022).
  • O'Brien, D. M., et al. (2001). Reduction of nonpolar amino acids to amino alcohols to enhance volatility for high-precision isotopic analysis. Analytical Chemistry.
  • Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry.
  • Danish Environmental Protection Agency. (2018). Selected amines and amino alcohols. Miljøstyrelsen.
  • Panin, A., et al. (2019). Chiral chromatographic analysis of amino acids with pre-column derivatization by o-phthalaldehyde: improving the determination of enantiomers using ion-pair reagents.
  • Li, G., et al. (2022). Ir-catalyzed reductive amination and transfer hydrogenation of diketones: access to β- and γ-amino alcohols. RSC Advances.
  • Touchette, K. M. (2006). Reductive Amination: A Remarkable Experiment for the Organic Laboratory.
  • Supelco. (2010). Proline Derivatization and Enantioresolution by Chiral GC. Sigma-Aldrich.
  • BenchChem. (2025). Discovery and Synthesis of Chiral Amino Alcohols. BenchChem.
  • Wikipedia. (2023).
  • Vávrová, K., et al. (2005). Esters of 6-aminohexanoic acid as skin permeation enhancers: The effect of branching in the alkanol moiety. Journal of Pharmaceutical Sciences.
  • BenchChem. (n.d.). 4-Aminohexan-3-ol hydrochloride. BenchChem.
  • University of Greifswald. (2020). Combining ketoreductase and amine transaminase for 4-aminocyclohexanol synthesis. Publication Server of the University of Greifswald.
  • PubChem. (n.d.). 4-Aminohexan-3-ol.
  • PubChem. (n.d.). 3-hexanol, 4-amino-, (3R,4S)-.
  • Rowles, I., et al. (2022). Reductive Aminations by Imine Reductases: From Milligrams to Tons. Chemical Science.
  • Fisher Scientific. (n.d.).
  • Thermo Fisher Scientific. (2012).
  • Sigma-Aldrich. (2024).
  • Liu, X., et al. (2011). Development of β-amino alcohol derivatives that inhibit Toll-like receptor 4 mediated inflammatory response as potential antiseptics. Journal of Medicinal Chemistry.
  • Sigma-Aldrich. (2022).
  • Phenomenex. (n.d.).
  • Agilent Technologies, Inc. (2019). Chiral Analysis of Hydrophobic Amino Acids with Agilent InfinityLab Poroshell 120 Chiral-T Columns. Agilent Technologies, Inc..
  • McLennan, D. R., et al. (1981). Selective antagonist activity of 5-aminohex-2-enedioic acid on amino acid excitation of cat spinal neurones. Neuroscience Letters.
  • Chiral Technologies Europe. (n.d.). Direct stereo-selective separations of amino acids and small peptides on cinchona derived zwitterionic chiral columns by HPLC. Chiral Technologies Europe.
  • Wang, D., et al. (2016). The reductive amination of cyclohexanone with ammonia over Cu-Cr-La/γ-Al2O3. RSC Advances.
  • Tang, J. (1996).
  • Ilomets, T., et al. (2016). Chiral Amino Acid and Peptide Separations – the Next Generation.
  • Dhandapani, R. (2023). Playing with Selectivity for Optimal Chiral Separation.
  • Lednicer, D., et al. (1980). 4-Amino-4-arylcyclohexanones and their derivatives, a novel class of analgesics. 1. Modification of the aryl ring. Journal of Medicinal Chemistry.
  • Gross, T., et al. (2002). Synthesis of Primary Amines: First Homogeneously Catalyzed Reductive Amination with Ammonia.
  • Doc Brown's Chemistry. (2026). C-13 NMR SPECTROSCOPY INDEX. Doc Brown's Chemistry.
  • ChemicalBook. (n.d.). 6-Amino-1-hexanol(4048-33-3) 13C NMR spectrum. ChemicalBook.
  • Pharmacy 180. (n.d.).
  • Google Patents. (n.d.). Process for the preparation of trans-4-aminocyclohexanol.
  • Organic Syntheses Procedure. (n.d.).
  • Reddy, K. L., et al. (2005). A Short Synthesis of 4-Amino-3-hydroxybutyric Acid (GABOB) via Allyl Cyanide. Tetrahedron Letters.
  • Khan, I., et al. (2026). Synthesis and pharmacological profiling of cis-1-amino-2-indanol derivatives as α-glucosidase inhibitors. Scientific Reports.
  • NIST. (n.d.). 3-Hexanol, 4-methyl-. NIST WebBook.
  • PubChemLite. (n.d.). 2-amino-3-hexanol (C6H15NO). PubChemLite.

Sources

Exploratory

Physicochemical Characterization and Synthetic Utility of 4-Aminohexan-3-ol Hydrochloride

[1] Executive Summary 4-Aminohexan-3-ol hydrochloride (C₆H₁₆ClNO) is a vicinal amino alcohol salt utilized primarily as a chiral building block in fragment-based drug discovery (FBDD).[1] Its structural motif—an amine an...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

4-Aminohexan-3-ol hydrochloride (C₆H₁₆ClNO) is a vicinal amino alcohol salt utilized primarily as a chiral building block in fragment-based drug discovery (FBDD).[1] Its structural motif—an amine and hydroxyl group on adjacent carbons—mimics the transition states of peptide bond hydrolysis, making it a critical scaffold for protease inhibitors and chiral ligands in asymmetric catalysis.[1]

This guide provides a rigorous technical analysis of its molecular weight, stereochemical implications, synthetic pathways, and salt formation protocols.[1] It is designed for medicinal chemists requiring precise stoichiometric data and reproducible experimental workflows.[1]

Part 1: Molecular Identity & Stoichiometry[1]

Exact Molecular Weight Calculation

For high-precision analytical applications (e.g., HRMS or quantitative NMR), reliance on integer molecular weights is insufficient.[1] The following table details the isotopic breakdown based on IUPAC standard atomic weights.

Table 1: Stoichiometric Breakdown of 4-Aminohexan-3-ol Hydrochloride

ComponentElementCountAtomic Mass (Da)Subtotal (Da)
Carbon Scaffold C612.01172.066
Hydrogen Matrix H161.00816.128
Nitrogen N114.00714.007
Oxygen O115.99915.999
Counterion (Cl) Cl135.45035.450
Total MW 153.65 g/mol

Note: The Free Base (C₆H₁₅NO) has a molecular weight of 117.19 g/mol .[1][2] The conversion factor from salt to free base is 0.762 .[1]

Structural Significance

The molecule features a 6-carbon backbone with functionalization at the 3 and 4 positions.[1][3]

  • IUPAC Name: 4-aminohexan-3-ol hydrochloride.[1][4]

  • Chirality: Two stereocenters exist at C3 and C4.[1] This results in four possible stereoisomers (two enantiomeric pairs: syn and anti diastereomers).[1]

  • Symmetry: While the carbon backbone (ethyl groups flanking the functional core) suggests symmetry, the distinct amine and hydroxyl groups render the molecule chiral.[1]

Part 2: Synthetic Pathways & Stereocontrol[1]

Synthesis of vicinal amino alcohols requires strict stereocontrol to avoid difficult diastereomeric separations.[1] Two primary routes are employed depending on the desired stereochemistry: the Henry Reaction (Nitroaldol) for racemic/anti-predominant mixtures, and the Sulfinyl Imine route for high enantioselectivity.[1]

Pathway Visualization

The following diagram contrasts the classical versus modern synthetic approaches.

SynthesisPathways Start Starting Material: Butanal / Nitroethane Henry Henry Reaction (Nitroaldol) Start->Henry Path A (Classical) ImineForm Condensation w/ Ellman's Auxiliary Start->ImineForm Path B (Stereoselective) NitroAlkene Nitroalkanol Intermediate Henry->NitroAlkene Reduction Reduction (H2/Pd-C or LiAlH4) NitroAlkene->Reduction Product 4-Aminohexan-3-ol Hydrochloride Reduction->Product Salt Formation SulfinylImine Chiral Sulfinyl Imine ImineForm->SulfinylImine Grignard Grignard/Organolithium Addition SulfinylImine->Grignard Stereocontrol Deprotection Acidic Deprotection (HCl) Grignard->Deprotection Deprotection->Product

Figure 1: Comparative synthetic workflows.[1] Path A yields racemic mixtures; Path B (Ellman's Auxiliary) allows for enantioselective synthesis.[1]

Mechanistic Insight[1]
  • Henry Reaction: Reaction of nitroethane with butanal yields a nitroalcohol.[1] Subsequent reduction (e.g., H₂/Raney Ni) converts the nitro group to an amine.[1] This often yields a mixture of syn and anti diastereomers (typically 60:40 to 70:30 favoring anti), requiring chromatography.[1]

  • Ellman's Auxiliary: Condensing butanal with tert-butanesulfinamide yields a chiral imine.[1] Addition of an ethylmetal species proceeds with high facial selectivity, establishing the C4 stereocenter.[1] Subsequent hydrolysis yields the enantiopure salt directly.[1]

Part 3: Experimental Protocol (Salt Formation)

The conversion of 4-aminohexan-3-ol (free base) to its hydrochloride salt is a critical step to ensure stability, as the free base is prone to oxidation and is hygroscopic.[1]

Reagents & Equipment
  • Substrate: Crude 4-aminohexan-3-ol (oil).

  • Solvent: Anhydrous Diethyl Ether (Et₂O) or 1,4-Dioxane.[1]

  • Acid Source: 4M HCl in Dioxane or anhydrous HCl gas.[1]

  • Apparatus: 3-neck round bottom flask, nitrogen inlet, ice bath.[1]

Step-by-Step Methodology
  • Dissolution: Dissolve 10.0 mmol (1.17 g) of the amino alcohol free base in 20 mL of anhydrous Et₂O. Ensure the solution is clear.

  • Thermal Equilibration: Cool the solution to 0°C using an ice/water bath. Reasoning: Lower temperature favors crystal nucleation and prevents side reactions.[1]

  • Acidification: Dropwise add 4M HCl in Dioxane (3.0 mL, 12.0 mmol, 1.2 equiv) over 15 minutes.

    • Observation: A white precipitate should form immediately.[1]

    • Control: Maintain temperature < 5°C to avoid oiling out.[1]

  • Aging: Stir the slurry at 0°C for 30 minutes, then allow to warm to room temperature for 1 hour. This "aging" process (Ostwald ripening) improves crystal habit and purity.[1]

  • Isolation: Filter the solid under a nitrogen blanket (the salt is hygroscopic).[1] Wash the filter cake with 2 x 5 mL cold Et₂O.

  • Drying: Dry under high vacuum (0.1 mbar) at 40°C for 6 hours.

Expected Yield: 85-95% Appearance: White to off-white crystalline solid.[1]

Part 4: Analytical Validation

Trustworthiness in chemical synthesis requires self-validating analytical data.[1]

Table 2: Key Analytical Diagnostics

MethodExpected SignalDiagnostic Value
¹H NMR (D₂O) Shift of C4-H proton downfield (~3.0-3.5 ppm).[1]Confirms amine protonation (salt formation).[1][5]
Elemental Analysis Cl % theoretical: 23.08%.[1]Confirms 1:1 stoichiometry of the HCl salt.
AgNO₃ Titration Equivalence point matches theoretical MW (153.65).[1]Quantifies chloride content precisely.[1]
Melting Point Sharp range (typically >100°C, isomer dependent).[1]Indicates purity; broad range suggests diastereomeric mixture.[1]

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12801384, 4-Aminohexan-3-ol.[1] Retrieved from [Link]

  • Ellman, J. A., et al. (2002). N-tert-Butanesulfinyl Imines: Versatile Intermediates for the Asymmetric Synthesis of Amines.[1] Accounts of Chemical Research.[1] (Contextual reference for Sulfinyl Imine pathway described in Part 2).

Sources

Foundational

4-amino-3-hexanol hydrochloride safety data sheet (SDS)

An In-Depth Technical Guide to the Safe Handling of 4-amino-3-hexanol Hydrochloride Introduction 4-amino-3-hexanol hydrochloride is an amino alcohol derivative that serves as a versatile building block in medicinal chemi...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Safe Handling of 4-amino-3-hexanol Hydrochloride

Introduction

4-amino-3-hexanol hydrochloride is an amino alcohol derivative that serves as a versatile building block in medicinal chemistry and drug discovery.[1] Its structure, featuring both amino and hydroxyl functional groups, makes it a valuable intermediate for synthesizing more complex molecules.[1] As with any laboratory chemical, a thorough understanding of its potential hazards and the implementation of robust safety protocols are paramount for protecting researchers and ensuring the integrity of experimental work. This guide provides a comprehensive overview of the safety considerations for 4-amino-3-hexanol hydrochloride, moving beyond a standard Safety Data Sheet (SDS) to explain the causality behind recommended procedures.

Section 1: Chemical and Physical Identity

A precise understanding of the chemical's identity is the foundation of safety. The hydrochloride salt form is typically supplied to enhance stability.[1]

IdentifierValueSource
Chemical Name 4-Aminohexan-3-ol hydrochloride[1]
CAS Number 1228600-33-6[1]
Molecular Formula C6H16ClNO[1]
Molecular Weight 153.65 g/mol [1]
Synonyms (R)-3-AMINOHEXAN-1-OL HYDROCHLORIDE[2]

Caption: Core identification parameters for 4-amino-3-hexanol hydrochloride.

Section 2: Hazard Analysis and GHS Classification

The Globally Harmonized System (GHS) provides a universal framework for communicating chemical hazards. 4-amino-3-hexanol hydrochloride is classified with the signal word "Warning".[1] It is crucial to note that the free base, 4-aminohexan-3-ol, has a more severe classification, including "Danger" for causing severe skin burns and eye damage.[3] Researchers should handle the hydrochloride salt with the awareness that contamination or degradation could alter its hazard profile.

GHS Hazard Summary
GHS ClassificationHazard StatementPictogram
Skin Irritation, Category 2H315: Causes skin irritation

Eye Irritation, Category 2AH319: Causes serious eye irritation

STOT SE, Category 3H335: May cause respiratory irritation

Caption: GHS classification for 4-amino-3-hexanol hydrochloride and related compounds.[1][4]

Expert Insight: The "Why" Behind the Hazards

The irritant nature of this compound stems from its functional groups. The amine group can act as a base, while the alcohol group can also interact with biological tissues. This dual reactivity is likely responsible for the irritation observed upon contact with skin, eyes, and the respiratory tract. The hydrochloride salt mitigates the basicity of the amine, which may explain why it is classified as an irritant (H315/H319) rather than corrosive like its free base (H314).[1][3] However, the potential for respiratory irritation (H335) remains a significant concern, especially when handling the compound as a powder or aerosol.[3][4]

Section 3: Safe Handling and Exposure Control

Given that the toxicological properties have not been thoroughly investigated, a cautious approach is mandatory.[5][6] The hierarchy of controls should be applied to minimize potential exposure.

cluster_0 Hierarchy of Controls for Safe Handling Elimination Elimination (Not Feasible) Substitution Substitution (Use a less hazardous alternative) Engineering Engineering Controls (Fume Hood, Ventilated Enclosure) Substitution->Engineering Most Effective Administrative Administrative Controls (SOPs, Training, Labeling) Engineering->Administrative PPE Personal Protective Equipment (PPE) (Gloves, Goggles, Lab Coat) Administrative->PPE Least Effective

Caption: Hierarchy of controls for managing chemical exposure.

Detailed Protocols

1. Engineering Controls:

  • Primary Containment: Always handle 4-amino-3-hexanol hydrochloride within a certified chemical fume hood to prevent inhalation of dust or vapors.[7]

  • Ventilation: Ensure the laboratory has adequate general ventilation.[5] Eyewash stations and safety showers must be readily accessible.[8]

2. Personal Protective Equipment (PPE):

  • Eye Protection: Use chemical safety goggles and a face shield. Standard safety glasses are not sufficient.[5]

  • Skin Protection: Wear nitrile or neoprene gloves. Gloves must be inspected for integrity before use and disposed of after handling the compound.[5] A lab coat must be worn at all times.

  • Hand Hygiene: Wash hands thoroughly with soap and water before breaks and at the end of the workday.[5][6]

3. Storage and Handling:

  • Storage Conditions: Store in a cool, dry, dark, and well-ventilated place under an inert atmosphere.[1][5][6] The recommended storage temperature is 2-8°C.[1]

  • Container Integrity: Keep the container tightly closed to prevent moisture absorption and contamination.[5][6][9] Containers that have been opened must be carefully resealed and kept upright.[5][6]

  • Incompatibilities: Avoid contact with strong oxidizing agents and strong acids.[9][10]

Section 4: Emergency Procedures

Rapid and correct response during an emergency is critical. Personnel must be trained on these procedures before handling the chemical.

First Aid Decision Workflow

cluster_routes cluster_actions Start Exposure Event Inhalation Inhalation Start->Inhalation Skin Skin Contact Start->Skin Eye Eye Contact Start->Eye Ingestion Ingestion Start->Ingestion Inhalation_Action Move to fresh air If not breathing, give artificial respiration Inhalation->Inhalation_Action Skin_Action Remove contaminated clothing Wash with soap and plenty of water Skin->Skin_Action Eye_Action Rinse with water for 15+ min Remove contact lenses if possible Continue rinsing Eye->Eye_Action Ingestion_Action Rinse mouth with water Do NOT induce vomiting Ingestion->Ingestion_Action Physician Seek Immediate Medical Attention (Bring SDS) Inhalation_Action->Physician Skin_Action->Physician Eye_Action->Physician Ingestion_Action->Physician

Sources

Exploratory

cis- vs trans-4-aminohexan-3-ol hydrochloride isomers

Technical Guide: cis- vs trans-4-Aminohexan-3-ol Hydrochloride Isomers Executive Summary 4-Aminohexan-3-ol hydrochloride (CAS 1228600-33-6) is a vicinal amino alcohol featuring two chiral centers at the C3 and C4 positio...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide: cis- vs trans-4-Aminohexan-3-ol Hydrochloride Isomers

Executive Summary

4-Aminohexan-3-ol hydrochloride (CAS 1228600-33-6) is a vicinal amino alcohol featuring two chiral centers at the C3 and C4 positions.[1][2] This structural motif is a critical pharmacophore in medicinal chemistry, serving as a core scaffold for protease inhibitors, chiral auxiliaries, and ligand synthesis.[1][2] The presence of two stereocenters generates two distinct diastereomeric pairs: the syn (erythro) and anti (threo) isomers.[1][2] While colloquially referred to as cis and trans due to their relative stereochemical relationships in specific projections or cyclic transition states, the rigorous IUPAC designations are syn/anti or erythro/threo.[1][2] This guide details the structural differentiation, synthesis, separation, and characterization of these isomers.

Structural Chemistry & Stereoisomerism

The molecule 4-aminohexan-3-ol possesses the connectivity


.[1][2] The relative configuration of the hydroxyl (-OH) and amino (-NH2) groups defines the diastereomer.[1][2]
Nomenclature Clarification
  • "Cis" / Erythro / Syn: The substituents (-OH and -NH2) are on the same side in the Fischer projection.[1][2] In a zigzag backbone conformation, they would be gauche.[1][2]

  • "Trans" / Threo / Anti: The substituents are on opposite sides in the Fischer projection.[1][2] In a zigzag backbone conformation, they are typically anti-periplanar.[1][2]

Isomer Common NameIUPAC Relative Config.[1][2]Stereochemical DescriptorTypical

Coupling (Hz)
"Cis" Syn / Erythro

and


(Gauche)
"Trans" Anti / Threo

and


(Anti-periplanar)
Stereochemical Visualization (Newman Projections)

Stereochemistry cluster_0 Syn (Erythro) Isomer 'Cis-like' cluster_1 Anti (Threo) Isomer 'Trans-like' Syn OH and NH2 Gauche (H-Bond Stabilized) Anti OH and NH2 Anti (Steric Minimization) Syn->Anti Epimerization (Requires Chemical Inversion)

Figure 1: Stereochemical relationship between Syn (Erythro) and Anti (Threo) isomers.[2]

Synthesis & Formation Pathways

The stereoselectivity of 4-aminohexan-3-ol synthesis is governed by the reaction mechanism used to establish the C3-C4 bond or the reduction of the C3 ketone.[1][2]

Route A: Reduction of -Amino Ketones (Felkin-Anh Control)

Reduction of 4-aminohexan-3-one typically yields the Anti (Threo) isomer as the major product.[1][2]

  • Mechanism: The hydride nucleophile attacks the carbonyl group from the less hindered face, dictated by the Felkin-Anh model where the amino group (often protected) acts as the large group.[1][2]

  • Selectivity: Often >4:1 (Anti:Syn).[1][2]

Route B: Nitroaldol (Henry) Reaction

Condensation of propanal with 1-nitropropane yields 4-nitrohexan-3-ol, followed by reduction (e.g.,


 or 

).[1][2]
  • Outcome: Typically produces a mixture of diastereomers (Syn and Anti) which must be separated.[1][2]

Synthesis Workflow Diagram

Synthesis Propanal Propanal (C3 Precursor) Henry Henry Reaction (Base Catalyzed) Propanal->Henry Nitro 1-Nitropropane (C3 Precursor) Nitro->Henry NitroAlcohol 4-Nitrohexan-3-ol (Diastereomeric Mixture) Henry->NitroAlcohol Reduction Reduction (H2/Pd-C or LAH) NitroAlcohol->Reduction Product 4-Aminohexan-3-ol (Syn/Anti Mixture) Reduction->Product Separation Fractional Crystallization (HCl Salt Formation) Product->Separation

Figure 2: Synthetic pathway via the Henry Reaction leading to the diastereomeric mixture.[1][2]

Separation & Purification Protocols

Separation of the cis (syn) and trans (anti) isomers is most efficiently achieved through fractional crystallization of their hydrochloride salts or derivatization.[1][2]

Protocol 1: Fractional Crystallization (HCl Salts)

The anti (threo) and syn (erythro) hydrochloride salts possess distinct lattice energies and solubilities.[1][2]

  • Dissolution: Dissolve the crude amino alcohol mixture in minimal hot absolute ethanol.

  • Acidification: Add 1.1 equivalents of concentrated HCl (or HCl in dioxane) dropwise with stirring.

  • Crystallization: Cool slowly to 0°C. The Anti (Threo) isomer typically crystallizes first due to more efficient packing (higher melting point).[1][2]

  • Filtration: Filter the precipitate (Anti-enriched).

  • Mother Liquor: Concentrate the filtrate to induce crystallization of the Syn (Erythro) isomer.[1][2]

Protocol 2: Chromatographic Separation

Direct separation of the free amines on silica gel is difficult due to tailing.[1][2]

  • Derivatization: Convert the amine to an N-Boc or N-Cbz derivative.[1][2]

  • Mobile Phase: Hexanes:Ethyl Acetate (gradient 9:1 to 1:1).[1][2]

  • Order of Elution: The less polar isomer (often the intramolecularly H-bonded Syn form) usually elutes first, followed by the Anti form.[1][2]

Analytical Characterization

Distinguishing the isomers requires rigorous spectroscopic analysis.[1][2]

Nuclear Magnetic Resonance ( H-NMR)

The vicinal coupling constant (


) is the definitive diagnostic tool.[1][2]
  • Anti (Threo): The protons at C3 and C4 are anti-periplanar in the preferred conformation (minimizing steric clash of the ethyl chains).[1][2]

    • 
       [2]
      
  • Syn (Erythro): The protons are gauche in the preferred conformation (often stabilized by N-H...O hydrogen bonding).[1][2]

Melting Point (Hydrochloride Salts)
  • Anti-HCl: Generally exhibits a higher melting point due to superior crystal packing symmetry.[1][2]

  • Syn-HCl: Generally exhibits a lower melting point and higher solubility in polar solvents.[1][2]

References

  • PubChem. 4-Aminohexan-3-ol Compound Summary. National Library of Medicine.[1][2] Available at: [Link][1][2]

  • Google Patents. US20100135918A1 - Copolymers for cosmetic applications (Listing 4-aminohexan-3-ol as intermediate).[1][2] Available at: [1][2]

Sources

Foundational

An In-depth Technical Guide to (3R,4S)-4-aminohexan-3-ol Hydrochloride

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the chemical and physical properties, synthesis, analytical methods, and potential applications of (3R,4S)-4...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties, synthesis, analytical methods, and potential applications of (3R,4S)-4-aminohexan-3-ol hydrochloride. This specific stereoisomer of 4-aminohexan-3-ol is a valuable chiral building block in medicinal chemistry, particularly in the exploration of novel therapeutics targeting monoamine transporters.

Chemical Identity and Physicochemical Properties

(3R,4S)-4-aminohexan-3-ol hydrochloride is the hydrochloride salt of a specific stereoisomer of 4-aminohexan-3-ol. The presence of two chiral centers at positions 3 and 4 of the hexane chain gives rise to four possible stereoisomers. These are grouped into two pairs of enantiomers: the erythro form ((3R,4R) and (3S,4S)) and the threo form ((3R,4S) and (3S,4R)). The (3R,4S) designation specifies the absolute configuration at these chiral centers, defining it as one of the threo enantiomers.[1] The hydrochloride salt is formed by the protonation of the amino group, which enhances the compound's stability and modifies its solubility.[1]

Table 1: Physicochemical Properties of (3R,4S)-4-aminohexan-3-ol and its Hydrochloride Salt

Property(3R,4S)-4-aminohexan-3-ol (Free Base)(3R,4S)-4-aminohexan-3-ol Hydrochloride
CAS Number Not explicitly found1228600-33-6[1]
Molecular Formula C₆H₁₅NO[2]C₆H₁₆ClNO[1]
Molecular Weight 117.19 g/mol [2]153.65 g/mol [1]
IUPAC Name (3R,4S)-4-aminohexan-3-ol[2](3R,4S)-4-aminohexan-3-ol hydrochloride
Melting Point Data not availableData not available
Boiling Point Data not availableData not available
Solubility Data not availableData not available
pKa Data not availableData not available

Stereochemistry and Structural Elucidation

The relative orientation of the hydroxyl (-OH) group at C3 and the amino (-NH2) group at C4 on the same side in a Fischer projection defines the threo configuration of (3R,4S)-4-aminohexan-3-ol.[1] The specific (3R,4S) stereochemistry is crucial as the biological activity of chiral molecules is often highly dependent on their three-dimensional structure.

Caption: Fischer projection of (3R,4S)-4-aminohexan-3-ol.

Synthesis and Purification

The synthesis of (3R,4S)-4-aminohexan-3-ol hydrochloride typically involves a multi-step process that includes the formation of the amino alcohol backbone, separation of the desired stereoisomer, and final conversion to the hydrochloride salt.

Synthetic Pathways

Two common strategies for constructing the 4-aminohexan-3-ol backbone are:

  • Reductive Amination: This involves the reaction of a ketone precursor, 3-hydroxy-4-hexanone, with an amine source (e.g., ammonia) in the presence of a reducing agent.

  • Henry Reaction (Nitro-aldol Reaction): This pathway involves the base-catalyzed reaction of 1-nitropropane with propionaldehyde to form 4-nitrohexan-3-ol. Subsequent reduction of the nitro group yields the desired 4-aminohexan-3-ol.[1]

Synthesis cluster_henry Henry Reaction Pathway Nitropropane 1-Nitropropane Nitroaldol 4-Nitrohexan-3-ol Nitropropane->Nitroaldol Base catalyst Propionaldehyde Propionaldehyde Propionaldehyde->Nitroaldol Aminoalcohol (3R,4S)-4-aminohexan-3-ol Nitroaldol->Aminoalcohol Reduction of nitro group NET_Inhibition cluster_pathway Norepinephrine Reuptake Inhibition Norepinephrine Norepinephrine NET Norepinephrine Transporter (NET) Norepinephrine->NET Reuptake Neuron Presynaptic Neuron NET->Neuron SynapticCleft Synaptic Cleft Inhibitor (3R,4S)-4-aminohexan-3-ol (as a scaffold) Inhibitor->NET Blocks

Sources

Exploratory

Solubility Profiling of 4-Aminohexan-3-ol Hydrochloride: Aqueous vs. Ethanolic Systems

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Executive Summary

4-Aminohexan-3-ol hydrochloride (C₆H₁₅NO[1]·HCl) represents a classic amphiphilic salt motif common in medicinal chemistry intermediates. Its solubility profile is governed by the competition between the high lattice energy of the ionic hydrochloride salt and the solvation capacity of the solvent system.

  • Verdict - Water: Highly Soluble. The ionic dissociation of the ammonium chloride moiety (

    
    ) drives rapid dissolution via strong ion-dipole interactions, overcoming the hydrophobicity of the hexyl backbone.
    
  • Verdict - Ethanol: Moderately Soluble (Temperature Dependent). Ethanol acts as a transitional solvent. While it can solvate the polar head groups, the lower dielectric constant (

    
    ) reduces ionic stabilization compared to water (
    
    
    
    ). This temperature-dependent solubility makes ethanol the ideal candidate for recrystallization processes.

This guide details the physicochemical basis of these properties and provides validated protocols for determining exact solubility limits to support process scale-up.

Physicochemical Profile & Structural Analysis[4]

To predict solubility behavior without empirical data, we analyze the Structure-Property Relationships (SPR).

FeatureChemical MoietyEffect on Aqueous SolubilityEffect on Ethanolic Solubility
Ionic Head Protonated Amine (

) +

Strongly Positive. Primary driver of dissolution via hydration shells.Positive. H-bonding with EtOH hydroxyls; however, ion-pair separation is weaker than in water.
H-Bond Donor/Acceptor Secondary Hydroxyl (C3-OH)Positive. Forms H-bonds with water network.Positive. Compatible with ethanol's H-bond network.
Lipophilic Tail Hexyl Chain (C6 Backbone)Negative. Hydrophobic effect disrupts water structure (entropic penalty).Positive. Van der Waals interactions with the ethyl group of ethanol stabilize the non-polar tail.
Theoretical Solubility Prediction
  • Water:

    
     (Freely Soluble). The lattice energy is easily overcome by the high enthalpy of hydration.
    
  • Ethanol:

    
     at 
    
    
    
    (Soluble). Solubility likely doubles or triples at near-boiling temperatures (
    
    
    ), enabling purification.

Solvation Thermodynamics: The Mechanism

Understanding why the compound dissolves allows for smarter solvent selection.

Aqueous Solvation (Entropically Driven)

In water, the chloride ion (


) and the ammonium cation (

) dissociate. Water molecules form a tight, ordered hydration shell around the ions (exothermic). However, the hydrophobic hexyl chain forces water into an ordered "clathrate-like" cage, which is entropically unfavorable. For this salt, the ionic contribution dominates, ensuring high solubility.
Ethanolic Solvation (Enthalpically Moderated)

Ethanol is a "compromise" solvent. It cannot stabilize free ions as effectively as water (lower dielectric constant), meaning the salt may exist as "contact ion pairs" rather than fully dissociated ions. However, the ethyl group of the solvent interacts favorably with the hexyl chain of the solute, reducing the energy penalty of the non-polar backbone.

Visualization: Solvation Shell Dynamics

The following diagram illustrates the competitive solvation mechanisms.

SolvationMechanism cluster_0 Solid State (Crystal Lattice) cluster_1 Aqueous Solution (High Dielectric) cluster_2 Ethanolic Solution (Amphiphilic) Crystal Lattice Energy (Ionic + H-Bonds) Water_Mech Mechanism: Ion-Dipole Crystal->Water_Mech High Solubility (ΔG < 0) EtOH_Mech Mechanism: H-Bond + Van der Waals Crystal->EtOH_Mech Moderate Solubility (ΔG ≈ 0 at RT) Hydration Full Dissociation (Cl- ... H2O ... NH3+) Water_Mech->Hydration Solvation Ion Pairing & Alkyl Interactions EtOH_Mech->Solvation

Figure 1: Comparative solvation mechanisms. Water drives full ionic dissociation, while ethanol relies on a mix of polar and non-polar interactions, often resulting in ion-pairing.

Experimental Protocols

As specific literature values for this intermediate are often proprietary, reliable determination is required. Do not rely on visual estimation alone.

Protocol A: Gravimetric Saturation (The "Gold Standard")

Objective: Determine exact solubility (


) in mg/mL.
  • Preparation: Add excess 4-aminohexan-3-ol HCl to 10 mL of solvent (Water or Ethanol) in a sealed vial.

    • Note: Ensure solid remains visible at the bottom (supersaturation).

  • Equilibration: Shake at constant temperature (

    
    ) for 24 hours.
    
    • Tip: Use a thermomixer or water bath.

  • Filtration: Filter the supernatant through a 0.45 µm PTFE syringe filter into a pre-weighed vial (

    
    ).
    
  • Drying: Evaporate solvent (Rotavap or N2 stream) and dry residue in a vacuum oven at

    
     for 4 hours.
    
  • Calculation: Weigh the dried vial (

    
    ).
    
    
    
    
Protocol B: Dynamic Recrystallization Screen

Objective: Optimize purification using the solubility differential.

  • Dissolve 1.0 g of crude 4-aminohexan-3-ol HCl in minimal hot ethanol (

    
    ).
    
    • Observation: If it dissolves in <5 mL, ethanol is a "Good" solvent.

  • Cool slowly to Room Temperature (

    
    ).
    
    • Observation: If crystals form, Ethanol is the standalone solvent.

  • Antisolvent Addition (if no crystals): If the solution remains clear, add Ethyl Acetate or MTBE dropwise until turbidity persists.

  • Cool to

    
     to maximize yield.
    
Workflow Visualization: Solubility Determination

SolubilityWorkflow Start Start: 4-Aminohexan-3-ol HCl Solvent Select Solvent System Start->Solvent Water Water (Polar) Solvent->Water Ethanol Ethanol (Amphiphilic) Solvent->Ethanol Exp_Water Dissolve 100mg in 1mL Water->Exp_Water Exp_EtOH Dissolve 100mg in 1mL Ethanol->Exp_EtOH Check_W Clear Solution? Exp_Water->Check_W Check_E Clear Solution? Exp_EtOH->Check_E Result_W_High Solubility > 100 mg/mL (Use for formulation) Check_W->Result_W_High Yes Result_E_Mod Heat to 70°C Check_E->Result_E_Mod No (Cloudy) Precip Crystals on Cooling? (Recrystallization Candidate) Check_E->Precip Yes Result_E_Mod->Precip Dissolves Hot

Figure 2: Decision tree for solubility characterization and solvent selection.

References

  • Chemical Identity & Properties

    • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 12801384, 4-Aminohexan-3-ol. Retrieved from [Link]

  • Solubility of Amino Acid/Alcohol Salts

    • Needham, T. E. (1970).[2] The Solubility of Amino Acids in Various Solvent Systems. University of Rhode Island, Open Access Dissertations.[2] Retrieved from [Link][2]

    • Note: Provides foundational data on the solubility decrease of amine salts as solvent polarity decreases (W
  • Thermodynamic Principles

    • Gude, M., & Jouyban-Acree, A. (2013). Modelling the effects of ethanol on the solubility of amino acids. Wageningen University & Research. Retrieved from [Link]

    • Note: Validates the "antisolvent" effect of ethanol on highly polar zwitterions and salts.

Sources

Foundational

difference between 4-aminohexan-3-ol free base and hydrochloride

An In-depth Technical Guide to the Core Differences Between 4-Aminohexan-3-ol Free Base and Hydrochloride Authored by: A Senior Application Scientist The transformation of an active pharmaceutical ingredient (API) from i...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Core Differences Between 4-Aminohexan-3-ol Free Base and Hydrochloride

Authored by: A Senior Application Scientist

The transformation of an active pharmaceutical ingredient (API) from its free base form to a salt is a cornerstone of drug development, profoundly influencing its physicochemical properties and ultimate therapeutic efficacy. This guide provides a detailed comparative analysis of 4-aminohexan-3-ol in its free base form and as a hydrochloride salt. Addressed to researchers, scientists, and drug development professionals, this document delves into the molecular, physicochemical, and practical differences between these two forms. We will explore the causality behind their divergent properties, including solubility, stability, hygroscopicity, and melting point, and contextualize these differences within the framework of pharmaceutical development. This guide includes detailed experimental protocols for characterization and visual diagrams to elucidate key concepts and workflows, serving as a comprehensive resource for informed decision-making in compound selection and formulation.

Introduction: The Rationale for Salt Formation

4-Aminohexan-3-ol is an amino alcohol derivative, a class of compounds that serves as a versatile building block in medicinal chemistry.[1] Its structure, featuring both an amine and a hydroxyl group, presents opportunities for chemical modification and synthesis of more complex molecules.[1] Like many amine-containing compounds, 4-aminohexan-3-ol can exist as a "free base" or be converted into a salt form.

The decision to develop a drug candidate as a free base or a salt is a critical juncture in the pharmaceutical development pipeline. Approximately 50% of all approved drugs are administered as salts, a testament to the significant advantages this strategy can confer.[2] Salt formation provides an opportunity to fundamentally modify a molecule's characteristics to enhance its suitability for a specific dosage form and improve its performance in vivo.[3]

The most common salt form for basic drugs is the hydrochloride salt, created through a straightforward acid-base reaction with hydrochloric acid.[4] This guide will dissect the core differences between the 4-aminohexan-3-ol free base and its hydrochloride salt, providing the technical insights necessary for researchers to understand the implications of this chemical modification.

Molecular and Structural Transformation

The fundamental difference between the free base and the hydrochloride salt lies in the protonation state of the amine group. The free base is a neutral molecule, whereas the hydrochloride salt is an ionic compound.

Chemical Reaction: The conversion is an acid-base reaction where the lone pair of electrons on the nitrogen atom of the amine group accepts a proton (H+) from hydrochloric acid (HCl). This forms a positively charged ammonium cation and a chloride anion (Cl-).[5][6]

G cluster_reactants Reactants cluster_products Product FB 4-Aminohexan-3-ol (Free Base) C₆H₁₅NO Salt 4-Aminohexan-3-ol Hydrochloride [C₆H₁₆NO]⁺Cl⁻ FB->Salt + HCl HCl Hydrochloric Acid HCl caption Figure 1. Acid-Base Reaction for Salt Formation.

Caption: Figure 1. Acid-Base Reaction for Salt Formation.

This seemingly simple protonation event triggers a cascade of changes in the molecule's physical and chemical properties. The molecular weight increases with the addition of HCl (36.46 g/mol ), and the presence of an ionic bond introduces strong electrostatic interactions that are absent in the free base.

Comparative Physicochemical Properties

The conversion from a neutral molecule to an ionic salt dramatically alters the compound's behavior. These changes are critical for everything from laboratory handling to biological absorption.

Property4-Aminohexan-3-ol (Free Base)4-Aminohexan-3-ol HydrochlorideRationale for Difference
Molecular Formula C₆H₁₅NOC₆H₁₆ClNOAddition of HCl.
Molecular Weight 117.19 g/mol [7]153.65 g/mol [1]Addition of HCl molecule.
Physical Form Typically a liquid or low-melting solid.Crystalline solid.[1]Ionic compounds form ordered crystal lattices.
Aqueous Solubility Low; solubility is not highly dependent on acidic pH.High, especially in acidic to neutral pH.[4][8]The ionic nature allows for favorable interactions with polar water molecules.
Melting Point Low.Significantly higher.[6][9]Strong ionic forces in the crystal lattice require more energy to overcome.
Chemical Stability Susceptible to oxidation at the amine nitrogen.[6][10]More stable; lone pair is protonated, preventing oxidation.[10]The reactive lone pair of electrons on the nitrogen is engaged in a bond.
Hygroscopicity Generally low.Potentially hygroscopic.[11][12]Ionic salts have a higher affinity for attracting and retaining water molecules.

Table 1. Comparative Properties of 4-Aminohexan-3-ol Free Base and Hydrochloride.

Solubility: The pH-Dependent Profile

For oral drug delivery, a compound must dissolve in the gastrointestinal fluid to be absorbed. The hydrochloride salt form offers a significant advantage here.

  • Free Base: As a neutral organic molecule, the free base has limited solubility in water.

  • Hydrochloride Salt: Being an ionic salt, it readily dissociates in water, leading to much higher aqueous solubility.[4][5][8] This is particularly true in the acidic environment of the stomach, where the common ion effect from HCl is less of a concern and the equilibrium favors the dissolved, protonated form.

The solubility of both forms is pH-dependent. At a pH significantly above the pKa of the 4-aminohexan-3-ol conjugate acid, the equilibrium will shift, and the hydrochloride salt will convert back to the less soluble free base.[13] Understanding this solubility-pH profile is crucial for predicting a drug's dissolution behavior throughout the GI tract.[13]

Stability: Enhancing Shelf-Life and Robustness

Chemical stability is a non-negotiable requirement for any API. Amines, in their free base form, can be susceptible to oxidative degradation, where the lone pair of electrons on the nitrogen atom is a primary site for reaction.[6][10]

By protonating this lone pair to form the hydrochloride salt, the molecule is electronically stabilized and shielded from such oxidative pathways.[10] This results in a compound with a longer shelf-life and greater resistance to degradation during manufacturing and storage.[6] Furthermore, the higher melting point of the crystalline salt form provides greater physical stability compared to a liquid or low-melting-point free base.[2]

Hygroscopicity: A Double-Edged Sword

Hygroscopicity is the tendency of a substance to absorb moisture from the atmosphere.[][15] While salts often improve many properties, they are frequently more hygroscopic than their free base counterparts due to their ionic nature.[12]

Excessive moisture uptake can be detrimental, leading to:

  • Physical changes (e.g., caking, deliquescence).

  • Chemical degradation.

  • Altered dissolution rates.[]

Therefore, while the hydrochloride salt may be preferred for its solubility and stability, its hygroscopicity must be carefully characterized. This property will dictate the necessary controls for handling, processing, and packaging to ensure product quality.

Implications for Research and Drug Development

The choice between the free base and the hydrochloride salt has profound practical consequences.

  • Formulation Development: The crystalline, high-melting-point nature of the hydrochloride salt makes it far more suitable for developing solid oral dosage forms like tablets and capsules.[2][16] The free base, if a liquid, would require a more complex formulation strategy (e.g., softgels). For parenteral (injectable) formulations, the high aqueous solubility of the hydrochloride salt is a distinct advantage.[5]

  • Bioavailability: The enhanced solubility and dissolution rate of the hydrochloride salt often translate to improved and more consistent absorption from the GI tract, leading to better bioavailability compared to the free base.[4][8]

  • Handling and Processing: A stable, crystalline solid is easier to weigh, handle, and process in a manufacturing environment than a liquid or a potentially unstable free base.[1]

Caption: Figure 2. Decision workflow for form selection.

Experimental Characterization Protocols

A rigorous experimental evaluation is essential to confirm the theoretical advantages of the salt form.

Protocol 1: Comparative Aqueous Solubility (Shake-Flask Method)

This method determines the equilibrium solubility of a compound in a specific solvent.

  • Objective: To quantify and compare the aqueous solubility of the free base and hydrochloride salt at a physiologically relevant pH (e.g., pH 2.0 and pH 6.8).

  • Methodology:

    • Add an excess amount of the test compound (either free base or hydrochloride salt) to a known volume of the desired buffer solution (e.g., 0.01 N HCl for pH 2.0) in a sealed glass vial.

    • Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

    • After equilibration, allow the vials to stand for the undissolved solid to settle.

    • Carefully withdraw a sample from the supernatant and filter it through a 0.45 µm filter to remove any undissolved particles.

    • Dilute the filtrate appropriately and analyze the concentration of the dissolved compound using a validated analytical method, such as HPLC-UV.

  • Causality: This protocol directly measures the maximum amount of each form that can dissolve under specific pH conditions, providing critical data for predicting oral absorption. The extended equilibration time ensures the measured solubility is a true thermodynamic value.[13]

Protocol 2: Hygroscopicity Assessment (Dynamic Vapor Sorption)

DVS analysis measures how much water vapor a sample absorbs or desorbs as a function of relative humidity (RH).

  • Objective: To assess the hygroscopic nature of the hydrochloride salt and compare it to the free base.

  • Methodology:

    • Place a small, accurately weighed amount of the sample (typically 5-10 mg) onto the DVS instrument's microbalance.

    • Dry the sample under a stream of dry nitrogen (0% RH) until a stable weight is achieved.

    • Program the instrument to increase the RH in a stepwise manner (e.g., in 10% increments from 0% to 90% RH). At each step, the instrument holds the RH constant until the sample weight stabilizes (equilibrium).

    • Subsequently, decrease the RH in a similar stepwise manner back to 0% to assess desorption behavior.

    • The instrument records the mass change at each RH step, which is plotted to generate a moisture sorption-desorption isotherm.

  • Causality: This automated method provides a precise, quantitative measure of moisture uptake, allowing for classification of the material's hygroscopicity (e.g., non-hygroscopic, deliquescent).[12][] This data is essential for defining storage and handling requirements.

Protocol 3: Confirmation of Form (FT-IR and Melting Point)

These techniques confirm the identity and solid-state properties of the free base versus the salt.

  • Objective: To confirm the formation of the hydrochloride salt and compare its thermal properties to the free base.

  • Methodology:

    • FT-IR Spectroscopy: Acquire the infrared spectrum of both the free base and the synthesized salt. For the hydrochloride salt, look for the appearance of a broad, strong absorption band typically between 2400-2800 cm⁻¹, which corresponds to the N-H⁺ stretch of the ammonium salt.[4]

    • Melting Point Analysis: Determine the melting point of both samples using a calibrated melting point apparatus or Differential Scanning Calorimetry (DSC). A sharp and significantly higher melting point for the salt compared to the free base is indicative of a successful conversion to a crystalline ionic form.[9]

  • Causality: FT-IR provides direct evidence of the change in chemical bonding (protonation of the amine), while the melting point provides strong evidence of the change in the solid-state structure from a molecular solid (or liquid) to an ionic crystal lattice.

Conclusion

The conversion of 4-aminohexan-3-ol from its free base to its hydrochloride salt is a strategic decision aimed at optimizing the molecule's properties for pharmaceutical use. The hydrochloride salt is generally characterized by superior aqueous solubility, enhanced chemical and physical stability, and a higher melting point, making it a more viable candidate for the development of robust solid dosage forms. However, this comes with the potential trade-off of increased hygroscopicity, which must be carefully managed. A thorough experimental evaluation of both forms is imperative to make an informed decision that balances all relevant factors, ensuring the selection of the optimal form to advance through the drug development process.[17][18]

References

  • Babu, N. J., & Nangia, A. (2011). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Crystal Growth & Design, 11(7), 2662–2679. [Link]

  • Kumar, L., & Singh, S. (2014). Salt Selection in Drug Development. Pharmaceutical Technology, 38(2). [Link]

  • Why are organic amines often more stable as the HCl salt than in the free base form? (2015, August 24). Reddit. [Link]

  • Saleki-Gerhardt, A. (2009). Investigation of the fundamental basis of hygroscopicity in pharmaceutical salts and the consequent impact on physical and chemical stability. Purdue e-Pubs. [Link]

  • Salt selection in pharmaceutical product development. (2014, September 10). Slideshare. [Link]

  • Gould, P. L. (1986). Salt selection for basic drugs. International Journal of Pharmaceutics, 33(1-3), 201-217. [Link]

  • Salt Screening. (2021, February 14). Improved Pharma. [Link]

  • Altan, C. L. (2018, August 14). Difference between amino acid free base and its hydrochloride salt? ResearchGate. [Link]

  • Sravani, G., et al. (2013, June 15). Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview. PharmaInfo. [Link]

  • Heng, D., & Lee, B. J. (2022). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Pharmaceutics, 14(9), 1856. [Link]

  • How to detect a HCl salt in organic compounds. (2023, June 12). Reddit. [Link]

  • Solubility of organic amine salts. (2011, July 19). Sciencemadness.org. [Link]

  • Griesser, U. J. (2010). Pharmaceutical Salts Optimization of Solubility or Even More? Pharmazeutische Industrie, 72(3), 444-448. [Link]

  • Smith, B. C. (2019). Organic Nitrogen Compounds V: Amine Salts. Spectroscopy, 34(9), 22-26. [Link]

  • Ràfols, C., et al. (2017). Solubility-pH profiles of a free base and its salt: sibutramine as a case study. ADMET & DMPK, 5(4), 253-256. [Link]

  • LibreTexts. (2022, February 18). 3.5: Chemical Properties of Amines. Bases and Salt Formation. Chemistry LibreTexts. [Link]

  • LibreTexts. (2020, July 30). 15.13: Amines as Bases. Chemistry LibreTexts. [Link]

  • PubChem. (3S,4R)-4-aminooxan-3-ol hydrochloride. National Center for Biotechnology Information. [Link]

  • Why formulate drugs as HCl salts when HCl is in stomach acid? (2014, December 4). Chemistry Stack Exchange. [Link]

  • Hydrochloride vs non-hydrochloride compounds. (2015, December 4). Sciencemadness Discussion Board. [Link]

  • PubChem. (3RS,4R)-4-amino-hexan-3-ol. National Center for Biotechnology Information. [Link]

  • PubChemLite. 4-aminohexan-3-ol (C6H15NO). [Link]

  • Cleary, L. (2012). Amine hydrochloride salts: a problem in polyurethane synthesis. Enlighten Theses. [Link]

  • Amino Acid Freebase vs. HCl Salt. (2017, June 30). Reddit. [Link]

  • PubChem. 4-Aminohexan-3-ol. National Center for Biotechnology Information. [Link]

  • III Analytical Methods. Japan International Cooperation Agency. [Link]

  • LibreTexts. (2020, May 30). 20.2: Basicity of Amines and Ammonium Salt Formation. Chemistry LibreTexts. [Link]

  • LibreTexts. (2019, September 3). 22.2: Basicity of Amines and Ammonium Salt Formation. Chemistry LibreTexts. [Link]

  • Cydzik-Kwiatkowska, A., & Zielińska, M. (2016). Factors Influencing the Bioavailability of Organic Molecules to Bacterial Cells—A Mini-Review. Applied Sciences, 6(7), 196. [Link]

  • Distinct RTs for free-base and salt forms of same compound. (2004, September 10). Chromatography Forum. [Link]

  • El-Sayed, A. M. (2025). The Pherobase: Database of Pheromones and Semiochemicals. [Link]

  • Pudipeddi, M., & Serajuddin, A. T. M. (2005). Investigation of Solubility and Dissolution of a Free Base and Two Different Salt Forms as a Function of pH. Pharmaceutical Research, 22(7), 1167-1176. [Link]

  • 1-aminohexan-3-ol. (n.d.). American Elements. [Link]

  • Basicity of Amines. (2021, December 18). Chemistry Steps. [Link]

  • Chis, I. C., et al. (2021). Analytical Methods Used in Determining Antioxidant Activity: A Review. International Journal of Molecular Sciences, 22(7), 3380. [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols: 4-Aminohexan-3-ol Hydrochloride as a Versatile Building Block for Novel Protease Inhibitors

Introduction: The Quest for Specificity and Potency in Protease Inhibition Proteases, a ubiquitous class of enzymes that catalyze the hydrolysis of peptide bonds, are fundamental to a vast array of physiological and path...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Quest for Specificity and Potency in Protease Inhibition

Proteases, a ubiquitous class of enzymes that catalyze the hydrolysis of peptide bonds, are fundamental to a vast array of physiological and pathological processes.[1] Their dysregulation is a hallmark of numerous diseases, including viral infections, cancer, and inflammatory disorders, making them a critical class of drug targets.[2] Protease inhibitors have emerged as a powerful therapeutic modality, effectively controlling disease progression by blocking the activity of these crucial enzymes.[2]

A key strategy in the design of potent and selective protease inhibitors is the use of transition-state isosteres, molecular fragments that mimic the tetrahedral intermediate of peptide bond hydrolysis.[3] Among these, the hydroxyethylamine isostere has proven to be particularly effective, featuring prominently in several successful drugs, including the HIV protease inhibitor Darunavir.[4] The hydroxyl group of this scaffold typically forms a critical hydrogen bond with the catalytic aspartate residues in the active site of aspartic proteases, while the amino group and flanking substituents engage in further interactions, dictating the inhibitor's specificity and potency.[1]

This application note details the utility of 4-aminohexan-3-ol hydrochloride , a versatile and stereochemically rich building block, in the synthesis of novel protease inhibitors. Its core structure, featuring adjacent amino and hydroxyl groups, makes it an excellent scaffold for the development of peptidomimetic and non-peptidic inhibitors targeting a range of proteases.[5] We will provide a detailed, field-proven protocol for the solution-phase synthesis of a novel protease inhibitor scaffold, leveraging the unique structural features of 4-aminohexan-3-ol hydrochloride.

Physicochemical Properties of 4-Aminohexan-3-ol Hydrochloride

The hydrochloride salt of 4-aminohexan-3-ol is typically used in synthesis to enhance its stability and handling properties.[5]

PropertyValueSource
Molecular Formula C6H16ClNO[5]
Molecular Weight 153.65 g/mol [5]
Appearance White to off-white solidCommercially available
Storage Conditions 2-8°C, under inert atmosphere[5]

Strategic Incorporation of 4-Aminohexan-3-ol: A Workflow for Novel Protease Inhibitor Synthesis

The following workflow outlines a robust strategy for the incorporation of 4-aminohexan-3-ol hydrochloride into a protease inhibitor scaffold. This protocol is designed to be adaptable for the synthesis of a library of analogues for structure-activity relationship (SAR) studies.

G cluster_0 Preparation of Key Intermediates cluster_1 Solution-Phase Coupling cluster_2 Characterization and Evaluation N-protected Amino Acid N-protected Amino Acid Reaction Setup Reaction Setup N-protected Amino Acid->Reaction Setup 4-Aminohexan-3-ol HCl 4-Aminohexan-3-ol HCl 4-Aminohexan-3-ol HCl->Reaction Setup Coupling Reagents Coupling Reagents Coupling Reagents->Reaction Setup Coupling Reaction Coupling Reaction Reaction Setup->Coupling Reaction Workup and Purification Workup and Purification Coupling Reaction->Workup and Purification Structural Analysis Structural Analysis Workup and Purification->Structural Analysis Biological Assay Biological Assay Structural Analysis->Biological Assay

Caption: A generalized workflow for the synthesis and evaluation of protease inhibitors incorporating 4-aminohexan-3-ol hydrochloride.

Detailed Protocol: Solution-Phase Synthesis of a Novel Protease Inhibitor Precursor

This protocol describes the coupling of N-Boc-L-phenylalanine to 4-aminohexan-3-ol hydrochloride as a representative example. This resulting molecule can serve as a key intermediate for further elaboration into a potent protease inhibitor.

Materials:

  • 4-Aminohexan-3-ol hydrochloride

  • N-Boc-L-phenylalanine

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC-HCl)

  • 1-Hydroxybenzotriazole (HOBt)

  • N,N-Diisopropylethylamine (DIPEA)

  • Anhydrous Dichloromethane (DCM)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • 1 M aqueous hydrochloric acid (HCl)

  • Brine (saturated aqueous NaCl)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

  • Ethyl acetate and hexanes for chromatography

Procedure:

  • Reaction Setup:

    • To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add N-Boc-L-phenylalanine (1.0 eq), EDC-HCl (1.2 eq), and HOBt (1.2 eq).

    • Dissolve the solids in a minimal amount of anhydrous DMF.

    • In a separate flask, dissolve 4-aminohexan-3-ol hydrochloride (1.1 eq) in anhydrous DCM and add DIPEA (2.5 eq) to neutralize the hydrochloride and act as a base. Stir for 10 minutes.

  • Coupling Reaction:

    • Cool the N-Boc-L-phenylalanine solution to 0°C in an ice bath.

    • Slowly add the 4-aminohexan-3-ol/DIPEA solution to the cooled N-Boc-L-phenylalanine solution with stirring.

    • Allow the reaction mixture to slowly warm to room temperature and stir overnight (approximately 16 hours).

    • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Workup:

    • Remove the solvents under reduced pressure (rotary evaporation).

    • Redissolve the residue in ethyl acetate.

    • Wash the organic layer sequentially with 1 M HCl (2x), saturated NaHCO₃ (2x), and brine (1x).

    • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude product.

  • Purification:

    • Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford the pure coupled product.

  • Characterization:

    • Characterize the purified product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) to confirm its structure and purity.

Mechanism of Protease Inhibition: The Role of the 4-Aminohexan-3-ol Scaffold

The synthesized inhibitor precursor, after further modification and deprotection, is designed to target the active site of aspartic proteases. The core 4-aminohexan-3-ol moiety plays a crucial role in this interaction.

G cluster_0 Protease Active Site cluster_1 Inhibitor Asp1 Aspartate Residue 1 Asp2 Aspartate Residue 2 S1_Pocket S1 Pocket S1'_Pocket S1' Pocket Hydroxyl Hydroxyl Group Hydroxyl->Asp1 H-bond Hydroxyl->Asp2 H-bond Amino Amino Group Amino->Asp1 H-bond P1_Group P1 Side Chain P1_Group->S1_Pocket Hydrophobic Interaction P1'_Group P1' Side Chain P1'_Group->S1'_Pocket Hydrophobic Interaction

Caption: A simplified diagram illustrating the key interactions of a 4-aminohexan-3-ol-derived inhibitor within the active site of an aspartic protease.

The hydroxyl group of the 4-aminohexan-3-ol core is designed to mimic the transition state of peptide hydrolysis and form crucial hydrogen bonds with the catalytic aspartate residues of the protease.[1] The adjacent amino group can also participate in hydrogen bonding with the active site residues, further anchoring the inhibitor. The ethyl and propyl groups of the hexanol backbone, along with other synthetically introduced moieties, can be tailored to occupy the S1 and S1' substrate-binding pockets of the protease, thereby conferring specificity.

Conclusion and Future Directions

4-Aminohexan-3-ol hydrochloride is a valuable and versatile building block for the synthesis of novel protease inhibitors. Its inherent stereochemistry and the presence of both amino and hydroxyl functionalities provide a robust scaffold for the design of potent and selective inhibitors. The provided protocol offers a reliable method for the incorporation of this building block into a larger molecular framework. Subsequent modifications to the N- and C-termini of the resulting dipeptide mimic can lead to the development of a diverse library of compounds for screening against various proteases. Further investigations could explore the use of this building block in solid-phase peptide synthesis for the rapid generation of inhibitor libraries and its incorporation into macrocyclic structures to enhance conformational rigidity and cell permeability.

References

  • PubChem. (3S,4R)-4-aminooxan-3-ol hydrochloride. National Center for Biotechnology Information. [Link].

  • Hradek, P., et al. (2002). Hydroxyethylamine isostere of an HIV-1 protease inhibitor prefers its amine to the hydroxy group in binding to catalytic aspartates. A synchrotron study of HIV-1 protease in complex with a peptidomimetic inhibitor. Journal of Medicinal Chemistry, 45(7), 1432-1438. [Link]

  • Haskova, B., et al. (2001). A distinct binding mode of a hydroxyethylamine isostere inhibitor of HIV-1 protease. Acta Crystallographica Section D: Biological Crystallography, 57(Pt 3), 405-410. [Link]

  • Taylor & Francis. (2021). Protease inhibitors – Knowledge and References. [Link]

  • Ghosh, A. K., et al. (2006). Design and Synthesis of Potent HIV-1 Protease Inhibitors Incorporating Hexahydrofuropyranol-derived High Affinity P2 ligands: Structure-activity Studies and Biological Evaluation. Journal of Medicinal Chemistry, 49(26), 7689-7703. [Link]

  • Hueso, J. L., et al. (2018). Design and Synthesis of Proteinase Inhibitors. Medicinal Chemistry, University of Kansas. [Link]

  • Organic Syntheses. (2016). Z-L-Phg-Val-OMe. Organic Syntheses, 93, 215-228. [Link]

  • Galiano, J. J., et al. (2017). Optimization of Hydroxyethylamine Transition State Isosteres as Aspartic Protease Inhibitors by Exploiting Conformational Preferences. Journal of Medicinal Chemistry, 60(24), 10148-10163. [Link]

  • PubChem. 4-Aminohexan-3-ol. National Center for Biotechnology Information. [Link].

  • Aapptec. (2023). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. [Link]

  • WO2019217116A1 - Method for solution-phase peptide synthesis.
  • WO2011048604A2 - An improved process for the preparation of darunavir.
  • New Drug Approvals. (2013). DARUNAVIR. [Link]

  • Ghosh, A. K., et al. (2016). Design, Synthesis, and Biological Evaluation of Darunavir Analogs as HIV-1 Protease Inhibitors. ACS Medicinal Chemistry Letters, 7(11), 1015-1020. [Link]

  • PubChem. (3RS,4R)-4-amino-hexan-3-ol. National Center for Biotechnology Information. [Link].

  • Sheu-Idrees, R., et al. (2025). Investigation of the activity of 4-aminoquinolines as cysteine protease inhibitors with application in the treatment of Chagas disease. Memorias do Instituto Oswaldo Cruz, 120, e240161. [Link]

  • Biosciences Biotechnology Research Asia. (2023). Isolation and Characterization of Protease Inhibitors with Antimicrobial Activity from Sirisa (Albizia lebbeck) Seed Protein Extract. [Link]

  • Research India Publications. (2015). Characterization of Protease Inhibitors from the Seeds of Adenanthera Pavonina. [Link]

  • MedCrave. (2015). Proteases: nature's destroyers and the drugs that stop them. MOJ Bioorganic & Organic Chemistry, 1(1). [Link]

  • International Journal of Marine Science and Engineering. (2011). Characterization of a Novel Serine Protease Inhibitor Gene from a Marine Metagenome. [Link]

  • YouTube. (2013). HIV: Mechanisms of Action of Protease Inhibitors (PIs). [Link]

Sources

Application

Application Notes and Protocols for the Stereoselective Synthesis of 4-Amino-3-hexanol Derivatives

For Researchers, Scientists, and Drug Development Professionals Authored by: Dr. Gemini, Senior Application Scientist Introduction: The Significance of Chiral Amino Alcohols Chiral amino alcohols are a cornerstone of mod...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Dr. Gemini, Senior Application Scientist

Introduction: The Significance of Chiral Amino Alcohols

Chiral amino alcohols are a cornerstone of modern medicinal chemistry and drug development. Their presence in a wide array of natural products and synthetic pharmaceuticals underscores their importance as versatile building blocks and pharmacophores. The precise spatial arrangement of the amino and hydroxyl groups is often critical for biological activity, making the stereoselective synthesis of these motifs a key challenge and a significant area of research. This guide provides an in-depth exploration of various methodologies for the stereoselective synthesis of 4-amino-3-hexanol derivatives, a class of vicinal amino alcohols with potential applications in the development of novel therapeutics.

Strategic Approaches to Stereocontrol

The synthesis of 4-amino-3-hexanol presents a formidable challenge in controlling the stereochemistry at two adjacent chiral centers. The relative and absolute configurations of these centers dictate the formation of four possible stereoisomers. This guide will focus on strategies to selectively synthesize the syn and anti diastereomers, with an emphasis on achieving high enantiomeric purity. The primary retrosynthetic disconnections for 4-amino-3-hexanol are illustrated below, highlighting the key bond formations that will be discussed.

G cluster_0 Retrosynthetic Analysis 4-Amino-3-hexanol 4-Amino-3-hexanol C3-C4 Bond Formation C3-C4 Bond Formation 4-Amino-3-hexanol->C3-C4 Bond Formation Route A C-O and C-N Bond Formation C-O and C-N Bond Formation 4-Amino-3-hexanol->C-O and C-N Bond Formation Route C Reduction of Precursor Reduction of Precursor 4-Amino-3-hexanol->Reduction of Precursor Route B

Caption: Key retrosynthetic strategies for 4-amino-3-hexanol.

Strategy 1: Diastereoselective Reduction of an α-Amino Ketone Precursor

One of the most direct approaches to 4-amino-3-hexanol is the diastereoselective reduction of a corresponding α-amino ketone, 4-amino-3-hexanone. The stereochemical outcome of this reduction is highly dependent on the choice of reducing agent and the nature of the protecting group on the nitrogen atom.

Causality of Stereoselection:

The stereoselectivity of the reduction is governed by the principles of Felkin-Anh or chelation-controlled models. In the absence of a chelating metal, the reaction proceeds via the Felkin-Anh model, where the largest substituent on the α-carbon orients itself anti to the incoming nucleophile. Conversely, when a chelating metal and a suitable protecting group are present, a rigid five-membered ring intermediate can form, leading to the opposite diastereomer.

G start N-Protected 4-Amino-3-hexanone non_chelation Non-Chelation Control (e.g., NaBH4) start->non_chelation Felkin-Anh Model chelation Chelation Control (e.g., Zn(BH4)2) start->chelation Chelation Model anti anti-4-Amino-3-hexanol non_chelation->anti syn syn-4-Amino-3-hexanol chelation->syn

Caption: Stereochemical pathways in the reduction of α-amino ketones.

Protocol 1: anti-Selective Reduction (Felkin-Anh Control)

This protocol aims for the synthesis of the anti diastereomer of 4-amino-3-hexanol.

Step 1: Synthesis of N-Boc-4-amino-3-hexanone

  • To a solution of N-Boc-L-aminobutyric acid (1.0 equiv) in anhydrous THF at -10 °C, add N,O-dimethylhydroxylamine hydrochloride (1.1 equiv) and triethylamine (2.5 equiv).

  • Add propylmagnesium bromide (2.2 equiv) dropwise, maintaining the temperature below 0 °C.

  • Quench the reaction with saturated aqueous NH4Cl and extract with ethyl acetate.

  • Purify the crude product by column chromatography to yield N-Boc-4-amino-3-hexanone.

Step 2: Diastereoselective Reduction

  • Dissolve N-Boc-4-amino-3-hexanone (1.0 equiv) in methanol at 0 °C.

  • Add sodium borohydride (1.5 equiv) portion-wise over 30 minutes.

  • Stir the reaction for 2 hours at 0 °C.

  • Quench the reaction with water and remove the methanol under reduced pressure.

  • Extract the aqueous layer with ethyl acetate and dry the combined organic layers over anhydrous sodium sulfate.

  • Purify the crude product by column chromatography to yield the anti-N-Boc-4-amino-3-hexanol.

Step 3: Deprotection

  • Dissolve the purified anti-N-Boc-4-amino-3-hexanol in a 1:1 mixture of dichloromethane and trifluoroacetic acid.

  • Stir at room temperature for 1 hour.

  • Remove the solvent under reduced pressure and basify with aqueous sodium hydroxide.

  • Extract with dichloromethane and dry over anhydrous sodium sulfate to obtain the final anti-4-amino-3-hexanol.

Parameter Value
Diastereomeric Ratio (anti:syn) >95:5
Typical Yield (overall) 60-70%

Strategy 2: Diastereoselective Addition to an α-Amino Aldehyde

This approach involves the nucleophilic addition of an organometallic reagent to a chiral α-amino aldehyde. The stereochemistry of the newly formed hydroxyl-bearing carbon is controlled by the existing stereocenter of the α-amino aldehyde.

Causality of Stereoselection:

The stereochemical outcome is dictated by Cram's rule or its chelation-controlled variant. The incoming nucleophile attacks the carbonyl group from the less hindered face, which is determined by the conformation of the α-amino aldehyde.

G cluster_0 Diastereoselective Addition Workflow N-Protected 2-Aminobutanal N-Protected 2-Aminobutanal Addition of Ethyl Nucleophile\n(e.g., EtMgBr) Addition of Ethyl Nucleophile (e.g., EtMgBr) N-Protected 2-Aminobutanal->Addition of Ethyl Nucleophile\n(e.g., EtMgBr) Cram's Rule or Chelation Control syn/anti Diastereomers syn/anti Diastereomers Addition of Ethyl Nucleophile\n(e.g., EtMgBr)->syn/anti Diastereomers Deprotection Deprotection syn/anti Diastereomers->Deprotection 4-Amino-3-hexanol 4-Amino-3-hexanol Deprotection->4-Amino-3-hexanol G cluster_0 Sharpless Asymmetric Aminohydroxylation (E)-3-Hexene (E)-3-Hexene OsO4, Chiral Ligand,\nNitrogen Source OsO4, Chiral Ligand, Nitrogen Source (E)-3-Hexene->OsO4, Chiral Ligand,\nNitrogen Source syn-Amino Alcohol syn-Amino Alcohol OsO4, Chiral Ligand,\nNitrogen Source->syn-Amino Alcohol

Method

Application Notes and Protocols for the Recrystallization of 4-Aminohexan-3-ol Hydrochloride

Introduction: The Imperative of Purity in Pharmaceutical Building Blocks In the realm of drug discovery and development, the purity of a chemical entity is not merely a quality metric; it is the foundation of reliable, r...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Imperative of Purity in Pharmaceutical Building Blocks

In the realm of drug discovery and development, the purity of a chemical entity is not merely a quality metric; it is the foundation of reliable, reproducible, and safe research. 4-Aminohexan-3-ol hydrochloride is a key chiral building block, a versatile intermediate whose amino and hydroxyl functionalities are pivotal in the synthesis of more complex bioactive molecules.[1] Its utility in creating stereochemically defined derivatives for structure-activity relationship (SAR) studies makes its purity paramount.[1]

Recrystallization stands as a powerful, fundamental, and cost-effective technique for purifying solid organic compounds.[2] It leverages differences in solubility between the target compound and its impurities in a chosen solvent system. A successful recrystallization can dramatically enhance the purity of a substance, removing contaminants that could otherwise interfere with subsequent synthetic steps or biological assays.

This document provides a detailed guide to developing a robust recrystallization protocol for 4-Aminohexan-3-ol hydrochloride. It moves beyond a simple list of steps to explain the underlying principles and rationale, empowering researchers to adapt and troubleshoot the process effectively.

Physicochemical Profile: 4-Aminohexan-3-ol Hydrochloride

Understanding the inherent properties of the target molecule is the first step in designing a purification strategy. As a hydrochloride salt of an amino alcohol, the compound is highly polar.

PropertyValueSource
Molecular Formula C₆H₁₆ClNO[1]
Molecular Weight 153.65 g/mol [1]
Structure Features a primary amine (as an ammonium salt) and a secondary alcohol on a hexane backbone.Inferred from name
Predicted Polarity High. The ionic nature of the hydrochloride salt and the presence of -NH₃⁺ and -OH groups make it highly soluble in polar solvents.[3][4]
Physical Form Typically a solid at room temperature.

Part 1: The Theory and Strategy of Solvent Selection

The success of any recrystallization hinges on the choice of solvent. The ideal solvent must satisfy a critical criterion: the compound of interest should be highly soluble at an elevated temperature but poorly soluble at lower temperatures.[4][5] This temperature-dependent solubility gradient is the driving force for crystallization.

Pillar 1: "Like Dissolves Like"

The principle of "like dissolves like" is the guiding philosophy for solvent selection.[3][6] Given the high polarity and salt-like character of 4-Aminohexan-3-ol hydrochloride, polar solvents are the logical starting point. Non-polar solvents like hexanes or toluene are unlikely to be effective.

Pillar 2: Single vs. Mixed-Solvent Systems
  • Single-Solvent System: The most straightforward approach, where one solvent meets the ideal solubility criteria.[5] For amine hydrochlorides, alcohols like ethanol or 2-propanol are often excellent candidates.[7]

  • Mixed-Solvent (Binary) System: This method is employed when no single solvent is ideal.[5][8] It involves a pair of miscible solvents: one in which the compound is highly soluble (the "solvent") and one in which it is poorly soluble (the "anti-solvent").[4] Common pairs for polar compounds include ethanol/water or 2-propanol/diethyl ether.[4][7]

Workflow for Solvent Selection

The following diagram outlines the logical process for identifying a suitable solvent system.

G cluster_screening Solvent System Screening Start Select Candidate Solvents (e.g., Water, MeOH, EtOH, IPA, Acetone) Test_Solubility Test Solubility of ~50mg crude product in ~1mL of each solvent at RT Start->Test_Solubility Is_Soluble_RT Soluble at RT? Test_Solubility->Is_Soluble_RT Heat_Solvent Heat the suspension to boiling Is_Soluble_RT->Heat_Solvent No Reject_Single Reject as single solvent. Consider as 'solvent' in a binary system. Is_Soluble_RT->Reject_Single Yes Is_Soluble_Hot Soluble when Hot? Heat_Solvent->Is_Soluble_Hot Cool_Down Cool to RT, then place in ice bath Is_Soluble_Hot->Cool_Down Yes Reject_Insoluble Reject solvent. Compound is insoluble. Is_Soluble_Hot->Reject_Insoluble No Crystals_Form Crystals Form? Cool_Down->Crystals_Form Select_Single Select as ideal single solvent. Crystals_Form->Select_Single Yes Consider_Binary Poor recovery. Consider for a binary system. Crystals_Form->Consider_Binary No

Solvent selection workflow diagram.

Part 2: Experimental Protocols

Safety First: 4-Aminohexan-3-ol hydrochloride is known to cause skin and eye irritation.[1] Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat. Handle all organic solvents in a well-ventilated fume hood.

Protocol 1: Solvent Screening

This initial experiment is crucial for identifying the optimal solvent system and should be performed on a small scale.

Materials:

  • Crude 4-Aminohexan-3-ol hydrochloride

  • Test tubes or small vials

  • Candidate solvents: Water, Methanol, Ethanol, 2-Propanol (IPA), Acetone, Diethyl Ether, Ethyl Acetate

  • Stirring rod

  • Heat source (hot plate or sand bath)

Procedure:

  • Place approximately 50 mg of the crude compound into several separate test tubes.

  • Add a candidate solvent to the first tube, dropwise, up to about 1 mL, while stirring at room temperature. Record your observations.

    • If it dissolves completely: The solvent is unsuitable as a single solvent but may be a "good" solvent in a binary pair.

  • If the compound is not fully soluble at room temperature: Gently heat the test tube to the boiling point of the solvent.[4] Add more solvent dropwise if necessary until the solid just dissolves.

  • Once dissolved: Allow the solution to cool slowly to room temperature. If no crystals appear, gently scratch the inside of the test tube with a glass rod below the liquid level.

  • After cooling to room temperature, place the test tube in an ice-water bath for 15-20 minutes.

  • Evaluate the result: An ideal solvent will show low solubility at room temperature, complete solubility when hot, and significant crystal formation upon cooling.

Protocol 2: Single-Solvent Recrystallization (Example: 2-Propanol)

This protocol is based on the hypothetical finding that 2-Propanol (IPA) is an excellent single solvent. A large number of hydrochloride salts are too soluble in absolute ethanol for it to be of general use, making 2-propanol a preferred choice.[7]

Procedure:

  • Dissolution: Place the crude 4-Aminohexan-3-ol hydrochloride in an Erlenmeyer flask. Add a minimal amount of 2-propanol and a boiling chip. Heat the mixture to a gentle boil on a hot plate while stirring.

  • Continue adding hot 2-propanol dropwise until the solid is completely dissolved.[8] Using the absolute minimum amount of solvent is critical for maximizing the yield.[8]

  • Hot Filtration (Optional): If insoluble impurities are visible in the hot solution, perform a hot gravity filtration. Place a short-stemmed funnel with fluted filter paper into a pre-heated receiving flask. Pour the hot solution through the filter paper quickly to prevent premature crystallization in the funnel.

  • Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling promotes the formation of larger, purer crystals.[3]

  • Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal formation.[8]

  • Collection: Collect the crystals by vacuum filtration using a Büchner funnel.[9]

  • Washing: With the vacuum still applied, wash the crystals with a small portion of ice-cold 2-propanol to rinse away any remaining soluble impurities from the mother liquor.[9]

  • Drying: Allow the crystals to air-dry on the filter paper under vacuum for several minutes. Transfer the purified product to a watch glass for final drying.

  • Analysis: Determine the melting point of the recrystallized product and calculate the percent recovery. A sharp melting point close to the literature value indicates high purity.

Protocol 3: Mixed-Solvent Recrystallization (Example: Ethanol/Water)

This protocol is used if no single solvent is suitable. Here, ethanol is the "solvent" and water is the "anti-solvent."

Procedure:

  • Dissolution: In an Erlenmeyer flask, dissolve the crude compound in the minimum amount of boiling ethanol.

  • Addition of Anti-Solvent: While keeping the ethanol solution hot, add water dropwise until a persistent cloudiness (turbidity) is observed. This indicates that the solution is saturated.

  • Re-dissolution: Add a few more drops of hot ethanol until the cloudiness just disappears, resulting in a clear, saturated solution at the boiling point.

  • Crystallization, Collection, and Drying: Follow steps 4 through 9 from the Single-Solvent Recrystallization protocol above. The washing solvent should be a cold mixture of ethanol and water in the same proportion as the final crystallization mixture.

Part 3: Troubleshooting Common Recrystallization Issues

ProblemProbable Cause(s)Recommended Solution(s)
Compound will not dissolve Incorrect solvent choice (compound is insoluble).Select a more polar solvent or a different solvent system. Refer back to the screening protocol.
No crystals form on cooling Too much solvent was used; the solution is not supersaturated. / The compound is very soluble even in the cold solvent.Boil off some of the solvent to increase the concentration and allow it to cool again. / If that fails, the solvent is not suitable; try a different solvent or a mixed-solvent system.
"Oiling out" occurs The boiling point of the solvent is higher than the melting point of the solute. / The solution is cooling too rapidly. / The solution is supersaturated with impurities.Re-heat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly. / Ensure the crude material is not excessively impure before recrystallization.
Very low recovery yield Too much solvent was used. / The crystals were washed with solvent that was not ice-cold. / Premature crystallization during hot filtration.Use the minimum amount of hot solvent required for dissolution. / Always wash with ice-cold solvent. / Ensure the filtration apparatus is pre-heated.

References

  • Solvent selection for recrystallization: An undergradu
  • Recrystalliz
  • Experiment 2: Recrystalliz
  • Solvent Choice - Chemistry Teaching Labs. University of York.
  • COMMON SOLVENTS FOR CRYSTALLIZ
  • (3S,4R)-4-aminooxan-3-ol hydrochloride.
  • Methylamine Hydrochloride. Organic Syntheses Procedure.
  • 4-Aminohexan-3-ol hydrochloride. Benchchem.
  • Reagents & Solvents: Solvents for Recrystalliz
  • Recrystalliz
  • Crystallization of hydrohalides of pharmaceutical compounds.
  • Crystal engineering approach to forming cocrystals of amine hydrochlorides with organic acids.
  • Purification of organic hydrochloride salt?
  • 4-Aminohexan-3-ol.
  • Recrystalliz
  • Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo.
  • Go-to recrystalliz
  • 4-aminohexan-3-ol (C6H15NO).
  • (3RS,4R)-4-amino-hexan-3-ol.
  • 4-aminohexan-3-ol. Sigma-Aldrich.
  • (S)-3-AMINOHEXAN-1-OL HYDROCHLORIDE. ChemicalBook.

Sources

Application

4-Aminohexan-3-ol hydrochloride in metalworking fluid biocides

Application Note: Characterization and Efficacy Profiling of 4-Aminohexan-3-ol Hydrochloride as a Functional Biostatic Additive in Metalworking Fluids Abstract This application note details the protocol for evaluating 4-...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Characterization and Efficacy Profiling of 4-Aminohexan-3-ol Hydrochloride as a Functional Biostatic Additive in Metalworking Fluids

Abstract

This application note details the protocol for evaluating 4-Aminohexan-3-ol hydrochloride (4-AH-HCl) as a bio-resistant functional amine in water-miscible metalworking fluids (MWFs). While traditional alkanolamines (e.g., Monoethanolamine, Triethanolamine) serve as pH buffers, they often act as nutritional substrates for microbial proliferation.[1] This guide provides a rigorous workflow to validate 4-AH-HCl not merely as a buffer, but as a sterically hindered biostatic agent capable of membrane perturbation and synergistic enhancement of registered biocides (e.g., Triazines, Isothiazolinones).[2][1]

Introduction: The Dual Role of Amino Alcohols

Metalworking fluids are susceptible to rapid degradation by Pseudomonas aeruginosa, Mycobacterium immunogenum, and Fusarium species. The failure of primary biocides is often linked to pH instability; as bacteria metabolize fatty acids, the pH drops, accelerating biocide hydrolysis.

4-Aminohexan-3-ol hydrochloride represents a class of "branched" amino alcohols.[2][1] Unlike linear amines, its specific steric structure offers two theoretical advantages:

  • Enzymatic Blockade: The alkyl branching adjacent to the amine/hydroxyl group hinders the approach of microbial amine oxidases, rendering the molecule "bioresistant."

  • Membrane Activity: When formulated correctly, the amphiphilic nature of the free amine allows it to intercalate into bacterial cell membranes, increasing permeability and enhancing the efficacy of co-biocides (Potentiation).

Critical Formulation Note: 4-AH-HCl is supplied as a hydrochloride salt for oxidative stability.[2][1] It is inactive as a biocide in this state.[1] It must be neutralized in situ to release the free amine (active form).[1]

Mechanism of Action

The following diagram illustrates the theoretical mechanism by which 4-AH-HCl resists degradation and sensitizes bacteria to other toxicants.

MOA AH_HCl 4-Aminohexan-3-ol (HCl Salt Form) Free_Amine Free Amine (Active Amphiphile) AH_HCl->Free_Amine Alkaline pH (>9.0) Neutralization Membrane Bacterial Cell Membrane Free_Amine->Membrane Intercalation (Hydrophobic Tail) Enzyme Bacterial Amine Oxidase Free_Amine->Enzyme Steric Hindrance (Blocks Active Site) Lysis Membrane Destabilization Membrane->Lysis Increased Permeability (Leakage) Resistance Metabolic Resistance Enzyme->Resistance Degradation (BLOCKED) Synergy Synergy Lysis->Synergy Allows Entry of Co-Biocides

Figure 1: Mechanism of Action for Sterically Hindered Amino Alcohols.[2][1] The branching prevents enzymatic degradation, while the free amine form disrupts membrane integrity.

Experimental Protocols

Protocol A: Preparation and Neutralization

Objective: Convert the stable precursor (HCl salt) into the active functional fluid component.

Reagents:

  • 4-Aminohexan-3-ol hydrochloride (CAS: 1228600-33-6 or analog).[2][1][3]

  • Potassium Hydroxide (45% w/w solution).[1]

  • Deionized Water.[1]

Procedure:

  • Dissolution: Dissolve 4-AH-HCl in deionized water to create a 20% (w/w) stock solution. The pH will be acidic (~4.0–5.0).[1]

  • Neutralization: Slowly titrate with 45% KOH under constant stirring. Monitor temperature (exothermic reaction).[1]

  • Target pH: Adjust to pH 9.5–10.0 . At this pH, the equilibrium shifts toward the unprotonated free amine (pKa estimated ~9.8), making it lipophilic enough to penetrate biofilms.

  • Filtration: Filter through a 0.45 µm PTFE membrane to remove any KCl salts precipitated during neutralization (if high concentrations are used).[1]

Protocol B: Minimum Inhibitory Concentration (MIC) Profiling

Objective: Determine the standalone bacteriostatic limit of 4-AH-HCl against MWF-specific pathogens.

Test Organisms:

  • Pseudomonas aeruginosa (ATCC 15442) - Gram-negative, slime former.[2][1]

  • Mycobacterium immunogenum (ATCC 700505) - MWF hypersensitivity agent.[2][1]

  • Fusarium solani (ATCC 36031) - Fungal contaminant.[2][1]

Methodology (Broth Microdilution):

  • Media: Synthetic Hard Water (200 ppm CaCO₃) supplemented with 5% soluble oil (to simulate real MWF matrix). Note: Testing in nutrient broth alone yields false positives due to lack of oil-phase partitioning.[2]

  • Inoculum: Adjust bacterial suspensions to

    
     CFU/mL.
    
  • Dosing: Prepare serial dilutions of neutralized 4-AH-HCl (from 500 ppm to 10,000 ppm).

  • Incubation: 48 hours at 30°C.

  • Readout: Visual turbidity or ATP luminescence (RLU).[1]

Data Interpretation:

  • True Biocide: MIC < 1,000 ppm.[1]

  • Functional Biostat: MIC 2,000 – 5,000 ppm (Expected range for 4-AH-HCl).[2][1]

  • Nutrient Source: Growth exceeds control (indicates lack of steric hindrance).[1]

Protocol C: ASTM E2275 Challenge Test (Modified)

Objective: Evaluate bio-resistance and synergy in a recirculating system simulation. This is the "Gold Standard" for MWF validation.

Experimental Design:

  • Control: Standard MWF (Borate/Amine based) + No Biocide.[1]

  • Test Arm 1: MWF + 0.5% 4-AH-HCl (Neutralized).

  • Test Arm 2: MWF + 0.5% 4-AH-HCl + 500 ppm Triazine (Synergy Test).

Workflow:

ASTM_E2275 Start Start: 500mL MWF Dilution Inoculation Weekly Inoculation (10^6 CFU/mL Mixed Flora) Start->Inoculation Aeration Circulation/Aeration (5 Days/Week) Inoculation->Aeration Sampling Sample: Bacteria/Fungi/pH Aeration->Sampling Day 2 & 5 Stagnation Stagnation (Weekend Simulation) Stagnation->Inoculation Repeat for 4-12 Weeks Sampling->Stagnation Failure Failure Criteria: >10^5 CFU/mL for 2 Weeks Sampling->Failure If Counts High

Figure 2: Modified ASTM E2275 Workflow for evaluating biostability of MWF additives.

Step-by-Step:

  • System Setup: Use 1L glass beakers with aquarium pumps/aerators.

  • Inoculum: Use "spoiled" MWF from a field sump (uncharacterized consortium) to ensure resistance genes are present.

  • Challenge: Add 5% v/v inoculum weekly.

  • Monitoring:

    • Dip Slides: Total bacteria/fungi.

    • pH: Drop in pH < 8.5 indicates amine degradation.[1]

    • Reserve Alkalinity: Titrate to pH 4.0 to measure buffer capacity retention.

Data Analysis & Expected Results

The table below outlines the expected performance metrics if 4-AH-HCl functions as a high-performance biostatic amine compared to standard Monoethanolamine (MEA).

ParameterStandard Amine (MEA)4-Aminohexan-3-ol (Test)Interpretation
MIC (Pseudomonas) >20,000 ppm~3,500 ppm4-AH-HCl shows intrinsic toxicity due to lipophilicity.[2][1]
pH Stability (Week 4) Drops to 8.2Maintains 9.2Steric hindrance prevents acidification.[1]
Synergy (with Triazine) NeutralPositive 4-AH-HCl destabilizes membrane, aiding Triazine entry.[2][1]
Fungal Resistance Poor (Supports growth)ModerateAmino alcohols are rarely fungicidal but may slow growth.[1]

References

  • ASTM International. (2019).[1] ASTM E2275-19: Standard Practice for Evaluating Water-Miscible Metalworking Fluid Bioresistance and Antimicrobial Pesticide Performance.[2][1] ASTM International.[1][4] [Link]

  • Sandin, M., et al. (1991).[1] Control of microbial growth in water-based metalworking fluids. International Biodeterioration.[1] [Link]

  • Passman, F. J. (2020).[1] Microbiology of Metalworking Fluids. In: Comprehensive Biotechnology (Third Edition). Elsevier.[1]

  • Arxada (formerly Lonza). (2021).[1] Antimicrobial Solutions for Metalworking Fluids: Amine Compatibility. [Link]

  • National Institutes of Health (PubChem). (2025).[1] 4-Aminohexan-3-ol Compound Summary. [Link]

Disclaimer: 4-Aminohexan-3-ol hydrochloride is a chemical precursor.[2][1] It is not an EPA-registered pesticide in its own right.[2][1] All biocidal claims in a commercial setting must be supported by regulatory registration (e.g., EPA FIFRA, EU BPR).[1]

Sources

Method

Application Note: Reaction of 4-Aminohexan-3-ol HCl with Carboxylic Acids

Abstract & Introduction The reaction between 4-aminohexan-3-ol hydrochloride and carboxylic acids is a fundamental transformation in the synthesis of peptidomimetics, chiral auxiliaries, and heterocyclic building blocks....

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Introduction

The reaction between 4-aminohexan-3-ol hydrochloride and carboxylic acids is a fundamental transformation in the synthesis of peptidomimetics, chiral auxiliaries, and heterocyclic building blocks. This vicinal amino alcohol presents a classic chemoselectivity challenge: distinguishing between the nucleophilic primary amine and the secondary alcohol.

While the amine is kinetically more nucleophilic, the presence of the hydrochloride salt necessitates careful modulation of the reaction pH to release the free base without triggering racemization or competitive O-acylation. Furthermore, the resulting


-hydroxy amide is a versatile intermediate that can be dehydrated to form oxazolines , five-membered heterocycles valuable in medicinal chemistry.

This guide provides validated protocols for:

  • Chemoselective N-Acylation: Synthesizing the amide bond while preserving the alcohol.

  • Cyclodehydration: Converting the intermediate amide into an oxazoline.

Mechanistic Insight & Chemoselectivity

Understanding the interplay between the amine salt and the acylating agent is critical for process control.

The Challenge of the HCl Salt

4-Aminohexan-3-ol is supplied as a hydrochloride salt to ensure stability. In this form, the nitrogen is protonated (


) and non-nucleophilic.
  • Requirement: An auxiliary base (e.g., DIPEA, NMM) must be added to deprotonate the ammonium species in situ.

  • Risk: Excess base can catalyze O-acylation or epimerization at the

    
    -position of the carboxylic acid (if chiral).
    
Reaction Pathways

The reaction landscape is defined by three potential outcomes:

  • N-Acylation (Amide): The kinetic product formed under mild, basic conditions.

  • O-Acylation (Ester): A side product favored by high temperatures, acidic catalysis, or excess acylating agent.

  • Oxazoline Formation: A thermodynamic sink formed via cyclodehydration of the amide, often requiring activation of the hydroxyl group.

Mechanistic Pathway Diagram

ReactionPathway Salt 4-Aminohexan-3-ol HCl Salt FreeAmine Free Amino Alcohol (Nucleophile) Salt->FreeAmine Neutralization Base Auxiliary Base (DIPEA/TEA) Base->FreeAmine Amide N-Acyl Amide (Major Product) FreeAmine->Amide Kinetic Control (RT, pH 8) Ester O-Acyl Ester (Side Product) FreeAmine->Ester Thermodynamic (High T, Acid) Acid Carboxylic Acid (Activated) Acid->Amide + Coupling Agent Oxazoline Oxazoline (Cyclized Product) Amide->Oxazoline Dehydration (SOCl2 / Burgess)

Figure 1: Reaction landscape of 4-aminohexan-3-ol HCl, illustrating the critical neutralization step and bifurcation between amidation and esterification.

Experimental Protocols

Protocol A: Chemoselective N-Acylation (Amide Synthesis)

Objective: Synthesis of


-(3-hydroxyhexan-4-yl)amide with >95% chemoselectivity over the ester.
Method:  HATU/DIPEA coupling. This method is preferred over carbodiimides (EDC/DCC) for amino alcohol salts as it minimizes O-acylation risks.
Reagents
  • Substrate: 4-Aminohexan-3-ol HCl (1.0 equiv)

  • Carboxylic Acid: 1.1 equiv

  • Coupling Reagent: HATU (1.1 equiv)

  • Base:

    
    -Diisopropylethylamine (DIPEA) (3.0 equiv)
    
    • Note: 1.0 equiv neutralizes the HCl salt; 2.0 equiv activates the coupling.

  • Solvent: DMF (anhydrous), 0.2 M concentration.

Step-by-Step Procedure
  • Preparation: In a flame-dried round-bottom flask under

    
    , dissolve the Carboxylic Acid  (1.1 equiv) and HATU  (1.1 equiv) in anhydrous DMF.
    
  • Activation: Add DIPEA (1.0 equiv) dropwise. Stir at 0°C for 15 minutes to form the activated ester.

  • Salt Neutralization: In a separate vial, dissolve 4-aminohexan-3-ol HCl (1.0 equiv) in minimum DMF. Add DIPEA (2.0 equiv) to this vial and vortex briefly.

  • Coupling: Cannulate the amino alcohol solution into the activated acid mixture at 0°C.

  • Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor by TLC or LC-MS (Target Mass = Acid MW + 117 - 18).

  • Workup: Dilute with EtOAc. Wash sequentially with 5% LiCl (to remove DMF), 1M citric acid (to remove unreacted amine/HATU byproducts), sat.

    
    , and brine.
    
  • Purification: Dry over

    
     and concentrate. Flash chromatography (typically MeOH/DCM) is usually required to separate diastereomers if the starting material was racemic.
    

Critical Control Point: Do not mix the HCl salt directly with HATU before adding base. The acidic environment can degrade the coupling reagent.

Protocol B: Cyclization to Oxazolines

Objective: Conversion of the


-hydroxy amide (from Protocol A) to an oxazoline.
Method:  Dehydrative cyclization using DAST or Burgess Reagent.
Reagents
  • Substrate:

    
    -Acyl-4-aminohexan-3-ol (isolated from Protocol A)
    
  • Reagent: (Methoxycarbonylsulfamoyl)triethylammonium hydroxide inner salt (Burgess Reagent ) (1.2 equiv)

  • Solvent: THF or DCM (anhydrous).

Step-by-Step Procedure
  • Dissolution: Dissolve the amide substrate in anhydrous THF (0.1 M) under

    
    .
    
  • Addition: Add Burgess Reagent (1.2 equiv) in one portion at room temperature.

  • Heating: Heat the reaction to 50–60°C for 2–4 hours.

  • Monitoring: Monitor by TLC. The product is typically less polar than the starting amide.

  • Workup: Cool to RT. Concentrate directly onto silica gel.

  • Purification: Flash chromatography (EtOAc/Hexanes).

Stereochemical Note: This reaction typically proceeds with inversion of configuration at the alcohol carbon (C3). If you start with syn-amino alcohol, you will obtain the trans-oxazoline, and vice versa.

Analytical Data & Troubleshooting

Expected Analytical Signatures
TechniqueSignalInterpretation
1H NMR

7.5–8.5 ppm (doublet)
Amide NH proton (disappears after cyclization).
1H NMR

3.5–4.0 ppm (multiplet)
CH-OH proton. Shifts downfield (~4.5 ppm) if O-acylated (Ester).
IR 1650 cm

Amide I band (Strong).
IR 1735 cm

Ester carbonyl (Indicates side reaction).
IR 1660–1670 cm

C=N stretch (Oxazoline formation).
Troubleshooting Guide
IssueProbable CauseCorrective Action
Low Yield Incomplete neutralization of HCl salt.Ensure 3.0 equiv of base is used. Check pH of reaction mixture (should be ~8-9).
O-Acylation (Ester) Reaction temperature too high or excess coupling reagent.Keep reaction at 0°C during addition. Use exactly 1.1 equiv of HATU.
Racemization Over-basic conditions with chiral acids.Use weaker bases like Collidine or N-Methylmorpholine (NMM) instead of DIPEA.
Hygroscopicity 4-aminohexan-3-ol HCl absorbs water.Dry the salt in a vacuum desiccator over

for 12h before use.

References

  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link

  • Gomez, C., et al. (2015). Stereoselective synthesis of oxazolines from amino alcohols. Journal of Organic Chemistry, 80(1), 345-356. Link

  • Wipf, P., & Miller, C. P. (1993). A new synthesis of highly functionalized oxazolines. Tetrahedron Letters, 34(43), 6861-6864. Link

  • Joullié, M. M., & Lassen, K. M. (2010). Evolution of amide bond formation. Arkivoc, 2010(8), 189-250. Link

Technical Notes & Optimization

Troubleshooting

4-Aminohexan-3-ol hydrochloride hygroscopicity handling

Technical Support Center: Handling & Stability Guide Subject: 4-Aminohexan-3-ol Hydrochloride (CAS: 40818-63-1 / Related Stereoisomers) Welcome to the Technical Support Center. This guide addresses the critical handling...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Handling & Stability Guide

Subject: 4-Aminohexan-3-ol Hydrochloride (CAS: 40818-63-1 / Related Stereoisomers)

Welcome to the Technical Support Center. This guide addresses the critical handling requirements for 4-Aminohexan-3-ol hydrochloride , a chiral amino-alcohol building block.[1][2][3] Due to the presence of both hydroxyl and amine functionalities in a hydrochloride salt form, this compound exhibits significant hygroscopicity .[4] Improper handling leads to deliquescence (turning into liquid), stoichiometry errors, and potential degradation.[2][4]

Below is a troubleshooting framework designed to maintain the integrity of your material during storage, weighing, and reaction setup.

Part 1: Core Handling & Storage FAQs

Q1: My 4-Aminohexan-3-ol HCl has formed hard clumps. Is it degraded? A: Not necessarily, but it has been compromised by moisture.[2][4]

  • Diagnosis: Clumping indicates the crystal lattice has absorbed atmospheric water, forming surface hydrates.[4] If the material is still white/off-white, it is likely chemically intact but physically altered.[1][2] If it has turned yellow or brown, oxidative degradation (facilitated by moisture) may have occurred.[2]

  • Action: For non-critical applications (e.g., qualitative testing), you can use it by correcting for water content.[2][4] For strict stoichiometry, you must dry the material (see Recovery Protocol below).[4]

Q2: What are the absolute storage requirements? A: Treat this compound as a "Desiccated Cold-Chain" item.

  • Temperature: Store at 2–8°C . Lower temperatures reduce the kinetics of oxidation but can induce condensation if the vial is opened before warming to room temperature.

  • Atmosphere: Argon or Nitrogen backfill is mandatory.[1][2]

  • Container: Tightly sealed glass vials with Teflon-lined caps. Parafilm is insufficient for long-term storage; use electrical tape or heat-shrink bands over the cap.[1][2]

Q3: How do I weigh this without the mass drifting on the balance? A: The "drift" is the salt absorbing water from the air in real-time.

  • Protocol:

    • Equilibrate: Allow the closed vial to warm to room temperature (approx. 30 mins) inside a desiccator before opening. This prevents condensation on the cold solid.[2]

    • Aliquot: Do not weigh directly into your reaction flask on the open bench. Weigh into a tared, dry vial or weighing boat, then immediately reseal the stock.

    • Speed: If a glovebox is unavailable, use the "difference method": Weigh the capped vial, remove an estimated amount, reseal, and weigh the vial again. The mass loss is your sample weight.[2] This protects the bulk material.[2]

Part 2: Operational Troubleshooting (Scenario-Based)

Issue Probable Cause Immediate Corrective Action
Material is a sticky paste/liquid Deliquescence: Relative Humidity (RH) > Critical Relative Humidity (CRH) of the salt.[1][2]Do not return to stock. Dissolve the entire aliquot in a dry solvent (e.g., Methanol) to create a stock solution of known concentration. Dry the solution over molecular sieves if anhydrous conditions are needed.
NMR shows broad peaks / extra H Proton Exchange: Moisture causing rapid H-exchange on -OH/-NH3+ groups.[1][2]Run NMR in DMSO-d6 or CD3OD .[1][2] If in CDCl3, add a drop of D2O to collapse exchangeable protons and verify the carbon backbone integrity.[4]
Reaction yield is consistently low Stoichiometry Error: You weighed water, not reagent.Determine water content via Karl Fischer (KF) titration .[1][2] If KF is unavailable, assume the material is a hydrate (often 1.0–1.5 eq H2O) and adjust stoichiometry, or dry the material.[4]
Solution turns yellow overnight Oxidation: Amino alcohols are prone to air oxidation, accelerated by moisture.[2][4]Degas all solvents.[2] Ensure the reaction vessel is purged with inert gas.[2] If the color is slight, the chemical purity may still be acceptable (>95%).[4]

Part 3: Scientific Integrity & Recovery Protocols

Why is this happening? (The Mechanism)

The hydrochloride salt of an amino alcohol possesses a high lattice energy due to ionic interactions (


) and hydrogen bonding capabilities (

).[1][2] However, the chloride ion is a weak conjugate base and highly solvated by water.[4] When exposed to humidity, the hydration energy of the ions exceeds the lattice energy, pulling water molecules into the crystal structure.[4]
  • Consequence: The molecular weight effectively changes.[2] If you calculate moles based on MW = 153.65 g/mol (anhydrous) but your material contains 10% water, you are undercharging the reagent by 10%, leading to incomplete conversion in coupling reactions.[4]

Recovery Protocol: Drying the Salt

If your material has absorbed moisture but is not degraded:[4]

  • Equipment: Vacuum drying pistol or a desiccator connected to a high-vacuum manifold.[1][2]

  • Desiccant: Phosphorus Pentoxide (

    
    ) or Potassium Hydroxide (
    
    
    
    ) pellets.
  • Procedure:

    • Place the open vial in the drying chamber.

    • Apply vacuum (< 1 mbar).[2]

    • Optional: Gently heat to 40°C. Warning: Do not exceed 60°C as amino alcohol salts can undergo intramolecular cyclization or degradation at high temperatures.[2]

    • Dry for 12–24 hours.

    • Backfill with Argon before sealing.

Part 4: Workflow Visualization

The following diagram outlines the decision logic for handling 4-Aminohexan-3-ol HCl to ensure experimental reproducibility.

HandlingWorkflow Start Start: Retrieve 4-Aminohexan-3-ol HCl CheckTemp Is Vial at Room Temp? Start->CheckTemp WarmUp Wait 30 mins in Desiccator CheckTemp->WarmUp No (Cold) Inspect Visual Inspection CheckTemp->Inspect Yes WarmUp->CheckTemp Condition State of Solid? Inspect->Condition FreeFlow Free-Flowing Powder Condition->FreeFlow Clumped Clumped / Sticky Condition->Clumped Liquid Deliquesced (Liquid) Condition->Liquid Weighing Weighing Protocol (Difference Method) FreeFlow->Weighing Clumped->Weighing Rough Screen (Correct Mass) Drying Vacuum Dry (<40°C) over P2O5 Clumped->Drying Critical Stoichiometry SolventStock Dissolve in MeOH Determine Conc. via HPLC/NMR Liquid->SolventStock Reaction Proceed to Reaction Weighing->Reaction Drying->Weighing SolventStock->Reaction

Caption: Decision tree for evaluating and processing hygroscopic amino-alcohol salts before experimental use.

Part 5: Analytical Impact Table

When analyzing this compound, moisture interference is the primary source of error.[4]

Analytical MethodSymptom of Wet MaterialRemediation
1H NMR (DMSO-d6) Water peak at ~3.33 ppm is massive; -OH/-NH3+ protons are broadened or invisible.[1][2]Use dry DMSO-d6 ampules.[1][2] Compare integration of CH backbone to the salt protons to estimate water %.[2]
IR Spectroscopy Broad, intense band at 3200–3500 cm⁻¹ masking the N-H/O-H stretches.[4]Dry the KBr pellet or ATR crystal thoroughly.[2][5] Use a background subtraction if possible.[2]
Elemental Analysis Carbon/Nitrogen % is lower than theoretical; Hydrogen % is higher.[2]Recalculate theoretical values based on a hemihydrate or monohydrate model to confirm purity.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12801384, 4-Aminohexan-3-ol. Retrieved February 17, 2026, from [Link][2][4]

  • Anderson, N. G. (2012).Practical Process Research & Development - A Guide for Organic Chemists. Academic Press. (Authoritative text on salt selection and hygroscopicity management in drug development).

Sources

Optimization

troubleshooting cyclization side reactions of 4-aminohexan-3-ol

A Guide to Troubleshooting and Controlling Cyclization Side Reactions Welcome to the technical support center for 4-aminohexan-3-ol. This guide is designed for researchers, scientists, and professionals in drug developme...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide to Troubleshooting and Controlling Cyclization Side Reactions

Welcome to the technical support center for 4-aminohexan-3-ol. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this versatile building block. As a 1,2-amino alcohol, 4-aminohexan-3-ol presents unique synthetic opportunities, but it also comes with a common challenge: a propensity for intramolecular cyclization. This guide provides in-depth troubleshooting advice, detailed protocols, and mechanistic insights to help you navigate and control these side reactions, ensuring the success of your synthetic endeavors.

Understanding the Core Problem: The Inherent Reactivity of 1,2-Amino Alcohols

The proximity of the nucleophilic amino group and the hydroxyl group in 4-aminohexan-3-ol creates a predisposition for intramolecular reactions. These cyclization events are often unintended and can lead to the formation of stable five-membered heterocyclic byproducts, primarily oxazolidines and oxazolines. Understanding the mechanisms of these reactions is the first step toward controlling them.

cluster_main Desired Reaction at Hydroxyl Group cluster_side Undesired Cyclization Side Reaction A 4-Aminohexan-3-ol B Desired Product (O-functionalized) A->B Reagent for -OH group C 4-Aminohexan-3-ol D Cyclized Byproduct (e.g., Oxazolidine) C->D Intramolecular Nucleophilic Attack

Figure 1: Competing reaction pathways for 4-aminohexan-3-ol.

Frequently Asked Questions (FAQs) and Troubleshooting

Q1: I'm seeing an unexpected byproduct with a mass corresponding to my starting material plus a carbonyl compound, minus water. What is it?

A1: You are likely observing the formation of an oxazolidine . This is a common side reaction when 4-aminohexan-3-ol is exposed to aldehydes or ketones, which can be present as starting materials, reagents, or even impurities in solvents (e.g., acetone). The reaction proceeds via the formation of a hemiaminal intermediate, followed by dehydration to the stable five-membered oxazolidine ring.[1]

Mechanism of Oxazolidine Formation:

A 4-Aminohexan-3-ol C Hemiaminal Intermediate A->C + B Aldehyde/Ketone (R-CHO or R-CO-R') B->C Nucleophilic attack by amine D Oxazolidine Byproduct C->D Intramolecular cyclization & -H₂O E H₂O D->E +

Figure 2: Mechanism of oxazolidine formation.

Troubleshooting Steps:

  • Reagent and Solvent Purity: Ensure that all solvents and reagents are free from carbonyl impurities. For example, use freshly distilled solvents.

  • Protecting Groups: If the presence of a carbonyl compound is unavoidable, consider protecting the amino group of 4-aminohexan-3-ol before proceeding. A tert-butyloxycarbonyl (Boc) group is a common and effective choice.[2]

  • pH Control: The formation of the imine intermediate in oxazolidine formation can be pH-dependent. Maintaining a neutral or slightly basic pH may disfavor the initial condensation step in some cases.

Q2: My reaction involves an acid chloride to acylate the hydroxyl group, but I'm getting a significant amount of a cyclized byproduct. What's happening?

A2: You are likely forming an oxazoline . This occurs when the amino group, which is generally more nucleophilic than the hydroxyl group, first reacts with the acid chloride to form an N-acyl intermediate. This intermediate can then undergo intramolecular cyclization, especially under basic or heated conditions, to yield the oxazoline.

Mechanism of Oxazoline Formation:

A 4-Aminohexan-3-ol C N-Acyl Intermediate A->C + B Acid Chloride (R-COCl) B->C N-Acylation D Oxazoline Byproduct C->D Intramolecular cyclization & -HCl E HCl D->E +

Figure 3: Mechanism of oxazoline formation.

Troubleshooting Steps:

  • Protect the Amine: The most effective strategy is to protect the amino group before attempting to acylate the hydroxyl group. The choice of protecting group is critical and should be orthogonal to the conditions of your desired reaction and subsequent deprotection steps.

  • Temperature Control: Perform the acylation at low temperatures (e.g., 0 °C to -20 °C) to minimize the rate of the cyclization step.

  • Choice of Base: Use a non-nucleophilic, sterically hindered base (e.g., 2,6-lutidine or diisopropylethylamine) to scavenge the HCl byproduct without promoting cyclization.

Strategic Use of Protecting Groups

The most robust solution to prevent cyclization side reactions is the use of protecting groups. The choice of protecting group for either the amine or hydroxyl function depends on the intended subsequent reactions.

Functional Group to Protect Protecting Group Protection Conditions Deprotection Conditions Reference
Amine (-NH₂) tert-Butoxycarbonyl (Boc)Boc₂O, Et₃N, DCM, rtTFA/DCM or HCl/dioxane[3]
Carboxybenzyl (Cbz)Cbz-Cl, NaHCO₃, H₂O/dioxane, 0 °C to rtH₂, Pd/C or HBr/AcOH[3]
Trityl (Tr)Trityl chloride, Et₃N, DCM, rtMild acid (e.g., formic acid)[1]
Hydroxyl (-OH) tert-Butyldimethylsilyl (TBDMS)TBDMS-Cl, Imidazole, DMF, rtTBAF, THF or HF/Pyridine[4]
Benzyl (Bn)BnBr, NaH, THF, 0 °C to rtH₂, Pd/C[4]

Table 1: Common protecting groups for amines and alcohols.

Experimental Protocol: N-Boc Protection of 4-Aminohexan-3-ol

This protocol describes the protection of the amino group of 4-aminohexan-3-ol with a Boc group, which is a common strategy to prevent N-acylation and subsequent cyclization when targeting reactions at the hydroxyl group.

Materials:

  • 4-Aminohexan-3-ol (1.0 eq)

  • Di-tert-butyl dicarbonate (Boc₂O) (1.1 eq)

  • Triethylamine (Et₃N) (1.2 eq)

  • Dichloromethane (DCM)

Procedure:

  • Dissolve 4-aminohexan-3-ol in DCM in a round-bottom flask.

  • Cool the solution to 0 °C in an ice bath.

  • Add triethylamine, followed by the slow, dropwise addition of a solution of Boc₂O in DCM.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with water and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica gel to yield N-Boc-4-aminohexan-3-ol.

Advanced Troubleshooting

Q3: I've protected the amine, but I'm still seeing a minor cyclized byproduct. What could be the cause?

A3: Even with a protected amine, cyclization can sometimes occur, albeit to a lesser extent. Here are a few possibilities:

  • Incomplete Protection: Ensure that the protection reaction has gone to completion. Any remaining unprotected 4-aminohexan-3-ol will be susceptible to cyclization.

  • Protecting Group Lability: The protecting group might be partially cleaved under your reaction conditions. For example, some acid-labile protecting groups might not be fully stable if your reaction generates acidic byproducts.

  • Alternative Cyclization Pathway: Under certain conditions (e.g., with strong acids), direct cyclodehydration of the amino alcohol can occur, though this is less common for 1,2-amino alcohols compared to longer-chain variants.[5]

Troubleshooting Steps:

  • Verify Protection: Use NMR or LC-MS to confirm the purity of your protected starting material.

  • Re-evaluate Protecting Group: Choose a more robust protecting group if lability is suspected. For instance, if you are working under acidic conditions, a Cbz group might be more suitable than a Boc group.

  • Buffer the Reaction: If your reaction generates acid, consider adding a non-nucleophilic base to maintain neutrality.

References

  • Weinstein, A. B., Schuman, D. P., Tan, Z., & Stahl, S. S. (2014). Synthesis of Vicinal Aminoalcohols via Stereoselective Aza-Wacker Cyclizations and Access to (−)-Acosamine via Redox Relay. Journal of the American Chemical Society, 136(32), 11474–11480. [Link]

  • Organic Chemistry Portal. (n.d.). Oxazolidine synthesis. Retrieved from [Link]

  • Organic Synthesis. (n.d.). Protecting Groups. Retrieved from [Link]

  • Agami, C., Amiot, F., Couty, F., Dechoux, L., Kaminsky, C., & Venier, O. (1998). Chiral oxazolidinones from α-hydroxy oxazolidines: a new access to 1,2-amino alcohols. Tetrahedron: Asymmetry, 9(22), 3955-3958.
  • Gorbunova, E. V., Buev, E. M., Moshkin, V. S., & Sosnovskikh, V. Y. (2020). The reaction of aliphatic aldehydes with nonstabilized azomethine ylides provides oxazolidines, pyrrolidines, or Mannich bases, depending on the structure of the starting compound and the reaction conditions. Synlett, 31(04), 343-348.
  • Xu, F., et al. (2014). One-Pot Preparation of Cyclic Amines from Amino Alcohols. Organic Syntheses, 91, 234-247. [Link]

  • Kano, S., Yokomatsu, T., & Shibuya, S. (1989). New diastereoselective synthesis of oxazolidin-2-ones through carbon-carbon bond formation on cyclic carbamoyloxy radicals. The Journal of Organic Chemistry, 54(3), 515-517.
  • Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino acid–protecting groups. Chemical reviews, 109(6), 2455-2504.
  • Pingen, D., & Vogt, D. (2014). Amino-alcohol cyclization: selective synthesis of lactams and cyclic amines from amino-alcohols. Catalysis Science & Technology, 4(1), 47-52. [Link]

  • Nimmagadda, S. K., Zhang, Z., & Antilla, J. C. (2014). A highly efficient one-pot synthesis of a wide range of 1,3-oxazolidines and 1,3-oxazinanes in high yields and with excellent enantioselectivities proceeds in the presence of a chiral magnesium phosphate catalyst via the formation of hemiaminal intermediates obtained by the enantioselective addition of respective alcohols to imines followed by intramolecular cyclization under mildly basic conditions. Organic letters, 16(15), 4098-4101.
  • P. O'Brien. (1999). Sharpless Asymmetric Aminohydroxylation: Scope, Limitations, and Use in Synthesis. Angewandte Chemie.
  • Ward, A. F., & Wolfe, J. P. (2011). Stereoselective synthesis of 2, 4-and 2, 5-disubstituted 1, 3-oxazolidines via Pd-catalyzed carboamination of O-vinyl-1, 2-amino alcohol derivatives. Organic letters, 13(17), 4728-4731.
  • Bondalapati, S., Jbara, M., & Brik, A. (2016). Expanding the chemical toolbox for the synthesis of large and uniquely modified proteins.
  • Larock, R. C. (1999).
  • Behrendt, R., White, P., & Offer, J. (2016). Advances in Fmoc solid-phase peptide synthesis. Journal of peptide science, 22(1), 4-27.
  • Hanessian, S., & Fu, Y. (2001). Synthesis of 3-azetidinones by rhodium-catalyzed intramolecular N—H insertion of α-diazo-β-keto-N-sulfonylamides. The Journal of Organic Chemistry, 66(23), 7854-7857.
  • Rice, G. T., & White, M. C. (2009). Allylic CH amination for the preparation of syn-1, 3-amino alcohol motifs. Journal of the American Chemical Society, 131(33), 11707-11711.
  • Ager, D. J., Prakash, I., & Schaad, D. R. (1996). 1, 2-Amino alcohols and their heterocyclic derivatives as chiral auxiliaries in asymmetric synthesis. Chemical reviews, 96(2), 835-875.
  • Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino acid-protecting groups. Chemical reviews, 109(6), 2455-2504.

Sources

Troubleshooting

Technical Support Center: 4-Aminohexan-3-ol Stability &amp; Storage

Topic: Preventing Oxidation and Degradation During Storage Document ID: TS-AH3O-001 Last Updated: February 17, 2026 Audience: Medicinal Chemists, Process Development Scientists, Lab Managers Executive Technical Summary 4...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Preventing Oxidation and Degradation During Storage

Document ID: TS-AH3O-001 Last Updated: February 17, 2026 Audience: Medicinal Chemists, Process Development Scientists, Lab Managers

Executive Technical Summary

4-Aminohexan-3-ol (CAS: 40818-63-1) is a vicinal amino alcohol featuring a secondary hydroxyl group and a primary amine on adjacent carbons. This structural motif is inherently unstable due to two primary vectors: oxidative dehydrogenation and hygroscopicity .

While the molecule is chemically stable under ideal conditions, exposure to atmospheric oxygen and moisture catalyzes a degradation cascade. The primary amine is susceptible to N-oxidation, while the secondary alcohol can oxidize to an


-aminoketone. Crucially, 

-aminoketones are highly reactive intermediates that rapidly undergo self-condensation to form colored pyrazine or pyrrole derivatives, explaining the characteristic "yellowing" of aged samples.

This guide provides authoritative protocols to arrest these pathways, ensuring the integrity of your starting material for sensitive applications like ligand synthesis or heterocycle formation.

Troubleshooting Guide (Q&A)

Category: Visual Inspection & Purity

Q: My clear liquid sample has turned a pale yellow. Is it still usable? A: Proceed with caution. The yellow color indicates the formation of conjugated impurities, likely Schiff bases or pyrazine derivatives resulting from the self-condensation of oxidized intermediates (


-aminoketones).
  • Diagnostic: Run a TLC or LC-MS. If the impurity peak is <2%, the sample may be used for robust reactions (e.g., amide coupling).

  • Critical Application: For stereoselective synthesis or catalytic ligand use, re-purification is mandatory (See Protocol B).

Q: The sample has become viscous or cloudy. What happened? A: This indicates hygroscopic failure . 4-Aminohexan-3-ol is hygroscopic. Absorbed water does two things:

  • Promotes hydrolysis of any trace imines.

  • Facilitates proton transfer, accelerating oxidation rates.

  • Fix: If the sample is a free base, dry it over activated 3Å molecular sieves or redistill under reduced pressure.

Category: Storage Logistics

Q: Can I store 4-aminohexan-3-ol at -20°C in a standard screw-cap vial? A: No. Standard screw caps are not gas-tight over long periods at freezing temperatures due to the differential thermal contraction of the plastic cap versus the glass vial, which breaks the seal.

  • Requirement: Use a vial with a Teflon-lined septum, wrapped in Parafilm, or preferably, a flame-sealed ampoule. Store under Argon.

Q: Is the Hydrochloride (HCl) salt more stable? A: Yes, significantly. Protonating the amine (


) deactivates the nitrogen lone pair, preventing N-oxidation and suppressing the nucleophilic attack required for self-condensation. If your downstream chemistry tolerates a salt, convert the free base to the HCl salt for long-term archiving.

The Science of Degradation

To prevent degradation, one must understand the enemy.[1] The diagram below details the degradation pathway of vicinal amino alcohols exposed to air.

Figure 1: Oxidative Degradation Pathway

OxidationPathway Start 4-Aminohexan-3-ol (Clear Liquid) Oxidation Oxidation (O2 / Radical) Start->Oxidation Air Exposure Intermed α-Aminoketone (Reactive Intermediate) Oxidation->Intermed -2H Condense Self-Condensation (Dimerization) Intermed->Condense Fast Product Pyrazines/Imines (Yellow/Brown Impurity) Condense->Product -H2O

Caption: The oxidative cascade from the amino alcohol to colored condensation products.

Standard Operating Protocols (SOPs)

Protocol A: Inert Gas Packaging (The "Golden Standard")

For storage of the free base liquid form.

Objective: Exclude


 and 

to prevent oxidative condensation.
  • Preparation: Ensure the sample is dry. If water content is >0.5% (Karl Fischer), dry over activated 3Å molecular sieves for 12 hours.

  • Container Selection: Use an amber glass vial (UV protection) with a crimp-top seal or a heavy-walled Schlenk tube.

  • Purging:

    • Insert a long needle connected to an Argon line (Argon is heavier than air and blankets the liquid better than Nitrogen).

    • Insert a short vent needle.

    • Bubble Argon gently through the liquid for 5 minutes (sparging) to remove dissolved oxygen.

    • Retract the gas needle to the headspace and purge for another 30 seconds.

  • Sealing: Quickly remove needles and crimp the cap / close the valve. Wrap the closure with Parafilm to prevent moisture ingress.

  • Storage: Place in a secondary container (desiccator) at 2–8°C.

Protocol B: Purification of Degraded (Yellow) Samples

Use this if your sample has oxidized.

Method: Vacuum Distillation (for liquids)

  • Setup: Short-path distillation apparatus.

  • Vacuum: High vacuum is required (< 1 mmHg) to keep the boiling point low and prevent thermal decomposition.

  • Procedure:

    • Add a stir bar and the degraded amine to the boiling flask.

    • Heat the oil bath slowly.

    • Discard the first 5-10% of the distillate (forerun), which contains volatile degradation byproducts and water.

    • Collect the main fraction (clear, colorless liquid).

    • Stop before the pot residue (dark brown/yellow tars) dries out.

  • Immediate Action: Flush the receiving flask with Argon immediately upon breaking vacuum.

Data & Comparison

Table 1: Storage Condition Impact on Purity (6-Month Study)
Storage ConditionTemperatureAtmospherePurity (LC-MS)Appearance
Control (Poor) 25°CAir88%Dark Yellow / Brown
Standard 4°CAir94%Pale Yellow
Optimized 4°CNitrogen98%Clear / Colorless
Ideal -20°CArgon>99%Clear / Colorless

Decision Matrix: Sample Assessment

Use this logic flow to determine the fate of your current batch.

DecisionTree Start Inspect Sample Color Is it Colorless? Start->Color Yellow Pale Yellow? Color->Yellow No Use Safe to Use Color->Use Yes Brown Brown/Opaque? Yellow->Brown No Check Check Purity (NMR/LCMS) Yellow->Check Yes Purify Distill or Recrystallize Brown->Purify If Valuable Discard Discard / Hazardous Waste Brown->Discard If Cheap Check->Use >98% Check->Purify <95%

Caption: Workflow for assessing sample viability based on visual and analytical inspection.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12801384, 4-aminohexan-3-ol. Retrieved from [Link]

  • Bergens, S. H., & Bosnich, B. (1991).Homogeneous catalysis. Oxidative dehydrogenation of amino alcohols. Journal of the American Chemical Society.
  • American Elements. 1-aminohexan-3-ol Handling and Storage Safety Data. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Resolution of 4-Aminohexan-3-ol Enantiomers

Current Status: Online Ticket ID: RES-4AH3-001 Subject: Troubleshooting & Protocols for Enantiomeric Resolution of 4-Aminohexan-3-ol HCl Assigned Specialist: Senior Application Scientist, Chiral Separations Unit Diagnost...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Online Ticket ID: RES-4AH3-001 Subject: Troubleshooting & Protocols for Enantiomeric Resolution of 4-Aminohexan-3-ol HCl Assigned Specialist: Senior Application Scientist, Chiral Separations Unit

Diagnostic & Strategy Selection

You are working with 4-Aminohexan-3-ol hydrochloride . Before attempting resolution, you must recognize two critical structural constraints:

  • Two Chiral Centers: This molecule (C3 and C4) exists as four stereoisomers: two pairs of enantiomers (syn-pair and anti-pair).

    • Immediate Action: You must separate the syn and anti diastereomers (via achiral silica chromatography or fractional crystallization) before attempting enantiomeric resolution. Enantiomeric resolution efficiency drops drastically on mixed diastereomers.

  • Salt Form Interference: The hydrochloride (HCl) salt effectively "locks" the nitrogen lone pair.

    • Classical Resolution: Requires the free amine to form a new salt with a chiral acid.

    • Enzymatic Resolution: Lipases (e.g., CAL-B) require a free hydroxyl group and often a free amine to prevent non-specific salt agglomeration in organic solvents.

Decision Matrix: Which Protocol Fits Your Needs?

Figure 1: Strategic workflow for selecting the appropriate resolution methodology based on scale and purity requirements.

Protocol A: Classical Resolution (Diastereomeric Salt Formation)

Best for: Multi-gram to Kilogram scale. Mechanism: Differential solubility of diastereomeric salts formed with a chiral acid.[1]

Reagents Required[2][3][4][5][6][7][8]
  • Resolving Agent: (+)-Di-p-toluoyl-D-tartaric acid (D-DTTA) or L-Mandelic acid. Note: Tartaric acid derivatives often work best for 1,2-amino alcohols due to "bidentate" hydrogen bonding.

  • Solvent System: Ethanol (95%) or Methanol/Isopropanol mixtures.

Step-by-Step Workflow
  • Free-Basing (Critical):

    • Dissolve the 4-aminohexan-3-ol HCl in minimal water.

    • Add 1.2 eq of NaOH (2M). Extract 3x with Dichloromethane (DCM) or Ethyl Acetate.

    • Dry over Na₂SO₄ and evaporate. Do not skip this; the HCl salt will not react with the weak chiral acid.

  • Salt Formation:

    • Dissolve 10 mmol of the free amino-alcohol in 20 mL of hot Ethanol.

    • Add 10 mmol (1.0 eq) of the Resolving Agent (e.g., D-DTTA) dissolved in 20 mL hot Ethanol.

    • Mix and allow to cool slowly to room temperature over 4-6 hours.

  • Crystallization:

    • Troubleshooting "Oiling Out": If the salt separates as an oil rather than crystals, reheat to dissolve, add a "seed" crystal (if available), or add 5-10% Hexane to the hot solution to lower solubility slightly.

    • Filter the precipitate. This is usually the less soluble diastereomeric salt .

  • Recrystallization:

    • Recrystallize the solid from boiling ethanol 2-3 times until the melting point is constant.

  • Recovery:

    • Treat the purified salt with 2M NaOH and extract with DCM to recover the enantiopure amine.

Protocol B: Enzymatic Kinetic Resolution (EKR)

Best for: High optical purity (>99% ee) and mild conditions.[2] Mechanism: Candida antarctica Lipase B (CAL-B) selectively acetylates the hydroxyl group of one enantiomer (usually the R-alcohol), leaving the S-alcohol unreacted.

Reagents Required[2][3][4][5][6][7][8]
  • Enzyme: Immobilized CAL-B (e.g., Novozym 435).[3]

  • Acyl Donor: Vinyl Acetate (irreversible) or Ethyl Acetate (reversible).

  • Solvent: MTBE (Methyl tert-butyl ether) or Toluene (anhydrous).

Step-by-Step Workflow
  • Setup:

    • Dissolve 1.0 g of free base 4-aminohexan-3-ol in 20 mL anhydrous MTBE.

    • Add 3.0 eq of Vinyl Acetate.

    • Add 50-100 mg of Novozym 435 (immobilized CAL-B).

  • Incubation:

    • Shake at 30-40°C at 200 rpm.

    • Checkpoint: Monitor reaction via TLC or GC every 2 hours. Stop when conversion reaches exactly 50%. Going beyond 50% erodes the enantiomeric excess of the remaining substrate.

  • Workup:

    • Filter off the enzyme (can be reused).

    • Evaporate the solvent.

    • Separation: You now have a mixture of Unreacted Amine (Enantiomer A) and Acetylated Amine (Enantiomer B) . These have vastly different polarities and can be easily separated by standard silica flash chromatography.

  • Hydrolysis:

    • Treat the acetylated enantiomer with 2M HCl/MeOH to hydrolyze the ester and recover the second enantiomer.

Figure 2: Enzymatic kinetic resolution workflow using Lipase B (CAL-B).

Analytical Troubleshooting (Chiral HPLC)

You cannot validate resolution without reliable analytics. 4-Aminohexan-3-ol lacks a strong chromophore (UV active group), making standard UV detection at 254 nm difficult.

Method A: Direct Chiral HPLC (with Derivatization)

Since the molecule has weak UV absorbance, derivatize before injection or use a Refractive Index (RI) or ELSD detector.

  • Column: Chiralcel OD-H or Chiralpak AD-H (Polysaccharide based).

  • Mobile Phase: Hexane : IPA : Diethylamine (90 : 10 : 0.1).

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Detection Issue: If UV signal is flat, derivatize the sample with O-phthaldialdehyde (OPA) or Benzoyl Chloride to add a UV tag.

Method B: Marfey’s Reagent (The "Gold Standard" for Amino Alcohols)

If you lack a chiral column, use Marfey's Reagent (FDAA) to convert enantiomers into diastereomers, which can be separated on a standard C18 column.

Protocol:

  • Mix 50 µL sample (50 mM) + 100 µL Marfey’s Reagent (1% in Acetone) + 20 µL 1M NaHCO₃.

  • Heat at 40°C for 1 hour.

  • Quench with 20 µL 1M HCl.

  • Inject on a standard C18 HPLC column (Acetonitrile/Water gradient).

  • Result: The L-DAA derivative and D-DAA derivative will elute at different times.

Frequently Asked Questions (FAQs)

Q: Why is my yield for the classical resolution so low (<20%)? A: You likely stopped at the first crystallization. The "Popcorn Effect" (rapid precipitation) traps the wrong isomer. Re-dissolve and cool much slower (1°C/hour). Also, ensure you are using the free base, not the HCl salt.

Q: The enzyme reaction stopped at 30% conversion. Why? A: This is often due to product inhibition or lack of acyl donor. Add more Vinyl Acetate. Also, check water content; the solvent must be anhydrous (<0.05% water), or the reaction will run in reverse (hydrolysis).

Q: Can I resolve the syn- and anti-diastereomers simultaneously? A: No. Diastereomers have different physical properties and reaction rates. Resolving a 4-component mix (syn-R, syn-S, anti-R, anti-S) simultaneously usually results in low enantiomeric excess (ee). Separate the diastereomers first.

References

  • BenchChem. (2025).[4] Methods for Chiral Resolution and Deracemization of 4-Aminohexan-3-ol Hydrochloride. Retrieved from

  • Ghanem, A. (2007). Trends in Lipase-Catalyzed Asymmetric Access to Enantiomerically Pure/Enriched 1,2-Amino Alcohols. Tetrahedron: Asymmetry.[5][6]

  • Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis: A review. Amino Acids.[1][7][8][6][9][10][11] Retrieved from

  • Agilent Technologies. (2019).[9] Chiral Analysis of Hydrophobic Amino Acids with Agilent InfinityLab Poroshell 120 Chiral-T Columns. Retrieved from

  • Breuer, M., et al. (2004). Industrial Methods for the Production of Optically Active Intermediates.

Sources

Troubleshooting

drying protocols for 4-aminohexan-3-ol hydrochloride salt

Technical Support Center: 4-Aminohexan-3-ol Hydrochloride Subject: Advanced Drying Protocols & Troubleshooting Guide Ticket ID: #DRY-AHCL-408 Status: Open Responder: Dr. Aris Thorne, Senior Application Scientist Executiv...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: 4-Aminohexan-3-ol Hydrochloride Subject: Advanced Drying Protocols & Troubleshooting Guide Ticket ID: #DRY-AHCL-408 Status: Open Responder: Dr. Aris Thorne, Senior Application Scientist

Executive Summary & Core Directive

You are likely accessing this guide because your batch of 4-aminohexan-3-ol hydrochloride is exhibiting non-ideal behavior: it may be clumping, retaining solvent, turning into a hygroscopic oil, or showing signs of discoloration.[1]

As an amino alcohol salt with two chiral centers, this molecule presents a "perfect storm" for drying challenges:

  • Hygroscopicity: The HCl moiety avidly attracts atmospheric moisture.

  • Hydrogen Bonding: The vicinal amino and hydroxyl groups form strong intermolecular H-bonds, trapping solvents (water/alcohols) within the lattice.

  • Thermal Sensitivity: While the salt is more stable than the free base, excessive heat (>60°C) in the presence of moisture can trigger elimination reactions or oxidation.

This guide provides a modular, self-validating drying system. Do not deviate to "faster" methods (like high-heat ovens) without validation, as this will lead to degradation.[1]

Standard Operating Procedure (The "Happy Path")

If your material is already a solid precipitate, use this baseline protocol.

Protocol A: Vacuum Oven Drying (Standard)

  • Equipment: Vacuum oven, vacuum pump (<10 mbar), desiccant tray.

  • Parameters:

    • Temperature: Start at 35°C . Ramp to 45°C only if stable after 4 hours.

    • Pressure: < 10 mbar (High Vacuum preferred).

    • Desiccant: Phosphorus Pentoxide (

      
      ) or KOH pellets placed in the oven (not touching product).
      
    • Duration: 12–24 hours.

Validation Step (Self-Check):

  • Visual: Material must be a free-flowing white to off-white powder.

  • Analytical: Run a

    
    -NMR in 
    
    
    
    or
    
    
    . Check integration of solvent peaks. If solvent > 0.5 wt%, proceed to Protocol B .

Troubleshooting Guides (The "Sad Path")

Issue 1: "My product turned into a sticky oil or gum."

Diagnosis: This is the most common issue. It indicates "Solvent Entrapment" or "Partial Deliquescence." The crystal lattice has collapsed due to excess solvent or moisture, preventing the release of volatiles.

Solution: Protocol B (Azeotropic Distillation & Trituration) We must "reset" the lattice using a solvent swap.

  • Dissolution: Dissolve the oil in a minimum amount of dry methanol or ethanol (just enough to make it flow).

  • Azeotrope: Add 5–10 volumes of Toluene or Heptane .

  • Evaporation: Rotovap at 40°C. The toluene will form an azeotrope with water/alcohol, pulling it out.

  • Result: As the alcohol leaves, the toluene (antisolvent) forces the salt to crash out as a solid.

  • Trituration: If it remains gummy, add Diethyl Ether or MTBE and scratch the flask vigorously with a spatula to induce nucleation.

  • Filter: Rapidly filter under nitrogen (to prevent moisture uptake) and move immediately to Protocol A.

Issue 2: "The salt is turning yellow/brown during drying."

Diagnosis: Thermal degradation or Oxidation.

  • Cause: You likely exceeded 50°C or dried in the presence of air (oxygen) + moisture. Amino alcohols are susceptible to oxidation, and HCl salts can undergo elimination at high temps.[1]

Solution: Protocol C (Lyophilization/Freeze-Drying) This is the gentlest method and preserves chemical integrity.

  • Dissolve: Dissolve the salt in Milli-Q water (10–20 mg/mL).

  • Freeze: Shell-freeze in a bath of dry ice/acetone to maximize surface area.

  • Sublime: Lyophilize at < -40°C condenser temp and < 0.1 mbar vacuum for 24–48 hours.

  • Result: A fluffy, white "cake" that is highly electrostatic but extremely dry.

Technical Visualization

Workflow Logic: Selecting the Right Protocol

Use this decision tree to determine the correct drying path for your specific batch condition.

DryingWorkflow Start Start: 4-aminohexan-3-ol HCl Batch StateCheck Physical State? Start->StateCheck Solid Crystalline Solid StateCheck->Solid Yes Oil Oil / Gum / Sticky StateCheck->Oil No VacOven Protocol A: Vacuum Oven (35-45°C, <10 mbar, P2O5) Solid->VacOven Azeotrope Protocol B: Azeotropic Distillation (MeOH -> Toluene) Oil->Azeotrope CheckDry QC Check: NMR / KF Titration VacOven->CheckDry Azeotrope->VacOven Precipitate formed Lyophilize Protocol C: Lyophilization (Freeze Dry) Azeotrope->Lyophilize Still oily/unstable Pass Pass: Store in Desiccator CheckDry->Pass <0.5% Solvent Fail Fail: Residual Solvent CheckDry->Fail >0.5% Solvent Grind Grind/Mill Solid Fail->Grind Grind->VacOven Retry

Figure 1: Decision matrix for processing 4-aminohexan-3-ol HCl based on physical state and QC results.

Data & Specifications

Table 1: Solubility & Solvent Removal Profile

Based on general amino alcohol hydrochloride properties.[1]

SolventSolubility (Est.)[2][3]Removal DifficultyRecommended Removal Strategy
Water HighHighLyophilization or Azeotrope with Toluene.[4]
Methanol HighMediumVacuum Oven (40°C). Forms solvates easily.
Ethanol ModerateMediumVacuum Oven.
DCM/Chloroform Low/InsolubleLowVacuum Oven. Good for washing, not dissolving.[1]
Ether/MTBE InsolubleLowUsed as anti-solvent for trituration.
Toluene InsolubleN/AAzeotropic carrier (forms azeotrope with water at 85°C).
Table 2: Critical Process Parameters (CPP)
ParameterLimitReason for Limit
Max Temperature 50°CPrevention of Maillard-type degradation or HCl loss.
Vacuum Level < 10 mbarRequired to pull tightly bound water from the ionic lattice.
Time > 12 HoursDiffusion from crystal core is slow in ionic salts.
Storage < 4°C, InertPrevent hygroscopic uptake and oxidation.[1]

Frequently Asked Questions (FAQs)

Q: Can I use heat to speed up the drying of the oil? A: No. Heating the oily salt directly will likely cause it to decompose or form a hard, glassy puck that traps solvent permanently. You must re-dissolve and precipitate it (Protocol B) to create a porous solid structure before applying heat.

Q: Why does my NMR show water even after 24h of drying? A: Two possibilities:

  • Hygroscopic Handling: You absorbed water from the air during the NMR prep. Prep your sample in a glovebox or dry bag if possible.

  • Deeply Bound Hydrate: The salt may have formed a stable hydrate. If 45°C vacuum drying doesn't work, you may need to accept the hydrate form or use aggressive

    
     drying pistols at slightly higher temps (carefully monitored).[1]
    

Q: Is the stereochemistry (syn/anti) affected by drying? A: Drying generally does not invert stereocenters. However, if you heat to degradation temperatures (>80°C), elimination reactions can destroy the chiral centers.[1] Always stay below 50°C to ensure stereochemical integrity.

References

  • Sciencemadness Discussion Board. (2007). Drying the water out of hygroscopic crystals. Retrieved from

  • BenchChem. (n.d.). 4-Aminohexan-3-ol hydrochloride Product Information. Retrieved from [1]

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 12801384, 4-aminohexan-3-ol.[5][6] Retrieved from [1]

  • Organic Syntheses. (1941).[7] General procedures for amino acid ester hydrochlorides. Coll. Vol. 1, p. 21. Retrieved from [1]

  • Sigma-Aldrich. (n.d.). Drying Agents and Protocols.[8][9] Retrieved from [1]

Disclaimer: This guide is for research purposes only. Always consult the SDS for 4-aminohexan-3-ol hydrochloride before handling.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the 13C NMR Shift Assignments of 4-Aminohexan-3-ol HCl

For researchers and professionals in drug development, the unambiguous structural elucidation of novel or modified small molecules is a cornerstone of safe and effective discovery. Nuclear Magnetic Resonance (NMR) spectr...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers and professionals in drug development, the unambiguous structural elucidation of novel or modified small molecules is a cornerstone of safe and effective discovery. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 13C NMR, remains an indispensable tool for mapping the carbon skeleton of a molecule. This guide provides an in-depth analysis and comparison of the 13C NMR chemical shift assignments for 4-aminohexan-3-ol in its hydrochloride salt form, a common state for amine-containing drug candidates due to improved stability and solubility.

This guide moves beyond a simple data report. It delves into the rationale behind the spectral assignments, comparing the protonated amine (the HCl salt) with its neutral free base form. This comparison is crucial for understanding the electronic effects of functional groups on the carbon environment, a key skill for any scientist working in structural chemistry.

The Importance of Form: Free Base vs. Hydrochloride Salt

Amine-containing compounds are frequently converted to their hydrochloride salts. This process involves the protonation of the basic nitrogen atom by hydrochloric acid, forming an ammonium salt (-NH₂ → -NH₃⁺Cl⁻). This transformation has significant electronic consequences that are directly observable in the 13C NMR spectrum. The introduction of a positive charge on the nitrogen atom induces a strong deshielding (inductive) effect, pulling electron density away from adjacent carbon atoms. As a result, these carbons resonate at a higher chemical shift (further downfield) compared to the neutral, free base form. Understanding this predictable shift is vital for confirming salt formation and correctly interpreting the resulting spectra.

Experimental and Predictive Methodology

As experimental spectra for 4-aminohexan-3-ol HCl are not available in public databases, this guide utilizes high-quality predicted data generated by NMRDB.org, a well-established online resource that employs a database-driven algorithm to estimate chemical shifts.[1] This approach is a common and powerful workflow in modern chemical research for hypothesis testing and spectral assignment.

Standard Protocol for 13C NMR Data Acquisition

To ensure the data presented is contextually relevant, it is benchmarked against a standard experimental protocol that would be used to acquire such a spectrum in a laboratory setting.

  • Sample Preparation : Dissolve 10-20 mg of the analyte (4-aminohexan-3-ol HCl) in approximately 0.6 mL of a suitable deuterated solvent, typically Methanol-d₄ (CD₃OD) or Deuterium Oxide (D₂O), as the HCl salt is highly polar.

  • Instrumentation : Utilize a standard 300 MHz or 500 MHz NMR spectrometer.

  • Experiment Setup :

    • Acquire a standard proton-decoupled 13C NMR spectrum. This technique simplifies the spectrum to single lines for each unique carbon atom.

    • To aid in assignment, run a DEPT-135 (Distortionless Enhancement by Polarization Transfer) experiment. This crucial experiment distinguishes carbon types: CH and CH₃ groups appear as positive signals, while CH₂ groups appear as negative signals. Quaternary carbons are not observed in DEPT spectra.[2]

The workflow for spectral analysis and assignment is a logical, multi-step process.

G cluster_0 Data Generation & Acquisition cluster_1 Spectral Analysis & Assignment A Obtain Analyte (4-aminohexan-3-ol HCl) B Predict Spectrum (NMRDB.org) A->B C OR Acquire Experimental Spectrum (e.g., 500 MHz Spectrometer) A->C E Analyze Chemical Shifts (Downfield vs. Upfield) B->E B->E D Acquire 13C & DEPT-135 Data C->D D->E F Analyze DEPT-135 Data (Positive vs. Negative Peaks) D->F G Assign Signals to Carbons (C1-C6) E->G F->G H Compare with Free Base Form G->H I Final Structure Validation H->I

Caption: Structure and predicted 13C NMR shifts.

Conclusion

The 13C NMR spectrum of 4-aminohexan-3-ol HCl is readily interpretable through the application of fundamental NMR principles and modern predictive tools. The key takeaway for the practicing scientist is the diagnostic downfield shift of the carbon atom alpha to the nitrogen (C4) upon protonation to the hydrochloride salt. This feature, combined with a full assignment of the carbon skeleton validated by techniques like DEPT-135, provides a robust and self-validating system for structural confirmation. This guide serves as a framework for approaching similar analytical challenges, blending predictive data with foundational chemical principles to achieve confident structural elucidation.

References

  • University of Victoria. (2017, May 1). Appendix VI: DEPT, COSY and HETCOR (HMQC, HSQC & HMBC) NMR Spectra. Department of Chemistry. Available at: [Link]

  • Banfi, D., & Patiny, L. (2008). : Resurrecting and processing NMR spectra on-line. Chimia, 62(4), 280-281. Available at: [Link]

  • Chemistry LibreTexts. (2024, October 4). 13.12: DEPT ¹³C NMR Spectroscopy. Available at: [Link]

  • Periasamy, M. (n.d.). PROTONATION INDUCED CARBON-13 NMR SHIFTS IN PROTONATED CYCLIC AMINES. Purdue University, Department of Chemistry. Available at: [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 12801384, 4-Aminohexan-3-ol. Available at: [Link]

Sources

Comparative

Comparative Guide: FTIR Analysis of 4-Aminohexan-3-ol Hydrochloride

Executive Summary & Structural Context 4-Aminohexan-3-ol is a chiral -amino alcohol often utilized as a building block in the synthesis of protease inhibitors and chiral auxiliaries.[1][2] In drug development, this compo...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Structural Context

4-Aminohexan-3-ol is a chiral


-amino alcohol often utilized as a building block in the synthesis of protease inhibitors and chiral auxiliaries.[1][2] In drug development, this compound is frequently stabilized as a hydrochloride salt  to improve solubility and shelf-life.[1][2]

This guide provides a comparative FTIR analysis to distinguish the Hydrochloride Salt (


)  from the Free Base (

)
.[1][2] The conversion from a primary amine to a primary ammonium cation induces drastic spectral shifts, particularly in the N-H stretching and bending regions.
Key Structural Transformation[1][2]
  • Free Base: Possesses a neutral primary amine (

    
    ) and a secondary alcohol (
    
    
    
    ).[1][2]
  • HCl Salt: The amine is protonated to form a cationic ammonium group (

    
    ), while the alcohol remains largely unaffected (though hydrogen bonding networks change).[1][2]
    

Theoretical Framework: The Ammonium Shift

To interpret the spectrum accurately, one must understand the vibrational physics governing the salt formation.

  • Symmetry Change: The protonation changes the nitrogen center from a pyramidal

    
     (approximate) geometry in the amine to a tetrahedral 
    
    
    
    geometry in the ammonium ion.[1]
  • Fermi Resonance: In the salt form, the broad ammonium stretching band often overlaps with the O-H stretch, creating a complex "envelope" between 2500–3500 cm⁻¹.

  • Combination Bands: The "Amine Salt" usually displays identifiable combination bands (overtones) in the 2000–2500 cm⁻¹ region, which are absent in the free base.

Comparative Spectral Analysis (Data Tables)

The following data compares the predicted spectral features of 4-Aminohexan-3-ol HCl against its Free Base, grounded in empirical data from structural analogs (e.g., Ethanolamine HCl, Valinol HCl).

Table 1: High-Frequency Region (Stretching)
Functional GroupModeFree Base (Observed)HCl Salt (Observed)Diagnostic Shift
O-H (Alcohol) Stretch3200–3400 cm⁻¹ (Broad)3200–3450 cm⁻¹ (Broad)Merged: In the salt, this merges with the

band.[1][2]
N-H (Amine) Stretch3350 & 3280 cm⁻¹ (Sharp Doublet)Disappears The "Doublet" is the hallmark of the free amine.[1]
N-H (Ammonium) StretchAbsent2800–3200 cm⁻¹ (Very Broad)A massive, multi-shouldered envelope obscuring C-H stretches.[1][2]
C-H (Alkyl) Stretch2850–2960 cm⁻¹ (Distinct)2850–2960 cm⁻¹ (Obscured)Often appears as "spikes" riding on the broad ammonium shoulder.[1][2]
Table 2: Mid-Frequency & Fingerprint Region (Bending/Deformation)
Functional GroupModeFree Base (Observed)HCl Salt (Observed)Diagnostic Shift
N-H (Scissoring) Bend~1590–1610 cm⁻¹ (Medium)1600–1620 cm⁻¹ (Asymmetric)The salt often shows two bending bands (Asym/Sym).[1][2]
N-H (Symmetric) BendN/A1500–1520 cm⁻¹ (Weak/Med)A second bending mode unique to the

group.[1][2]
C-O (Alcohol) Stretch1050–1150 cm⁻¹1050–1150 cm⁻¹Remains relatively stable; confirms secondary alcohol.[1][2]
C-N (Amine) Stretch1020–1090 cm⁻¹~1000–1050 cm⁻¹Slight shift; often buried in the fingerprint region.[1]

Critical Insight: The most reliable confirmation of salt formation is the disappearance of the sharp N-H doublet at ~3300 cm⁻¹ and the appearance of the "Ammonium Envelope" extending down to 2500 cm⁻¹.[1]

Visualization: Spectral Decision Pathways[1][2]

The following diagrams illustrate the logical workflow for verifying the compound's state and the structural changes involved.

Diagram 1: Structural Vibrational Logic

This diagram maps the chemical transformation to the specific vibrational modes detectable by FTIR.

G FreeBase Free Base (R-NH2) Salt Hydrochloride Salt (R-NH3+ Cl-) FreeBase->Salt Protonation Doublet N-H Doublet (3350/3280 cm-1) FreeBase->Doublet Exhibits HCl HCl Reagent HCl->Salt Envelope NH3+ Envelope (2800-3200 cm-1) Salt->Envelope Exhibits BendSym Sym. Deformation (~1510 cm-1) Salt->BendSym Exhibits Doublet->Envelope Replaced By

Caption: Transformation of vibrational modes upon protonation. Note the replacement of the sharp doublet with the broad ammonium envelope.

Diagram 2: Validation Workflow

A decision tree for researchers to confirm if their sample is the pure salt or partially degraded free base.

DecisionTree Start Acquire Spectrum (4-Aminohexan-3-ol Sample) Check3300 Check 3200-3400 cm-1 Region Start->Check3300 IsDoublet Sharp Doublet Visible? Check3300->IsDoublet FreeBase Result: Free Base Present (Incomplete Salt Formation) IsDoublet->FreeBase Yes Check1500 Check 1500-1620 cm-1 Region IsDoublet->Check1500 No (Broad Band Only) TwoBands Two Distinct Bending Bands? (~1600 & ~1510) Check1500->TwoBands Confirmed Result: Pure HCl Salt TwoBands->Confirmed Yes Ambiguous Result: Mixed/Hydrated (Dry Sample & Retest) TwoBands->Ambiguous No

Caption: Step-by-step logic for validating the hydrochloride salt form using FTIR peak analysis.

Experimental Protocol: Handling & Acquisition

Amino alcohol salts are notoriously hygroscopic .[1][2] Moisture absorption can broaden the O-H bands further, masking the fine structure of the ammonium stretches.

Method A: ATR (Attenuated Total Reflectance) - Recommended[1][2]
  • Crystal Selection: Use a Diamond or ZnSe crystal.[1][2]

  • Background: Collect a background scan (32 scans) with the anvil clean and dry.[1][2]

  • Sample Prep:

    • If the sample appears "sticky" or wet, dry it in a vacuum desiccator over

      
       for 4 hours.
      
    • Place a small amount (~5 mg) of the solid directly onto the crystal.

  • Compression: Apply high pressure using the anvil to ensure good contact (critical for the hard salt crystals).[1][2]

  • Acquisition: Scan 4000–600 cm⁻¹, 4 cm⁻¹ resolution, 32-64 scans.

Method B: KBr Pellet (Traditional)

Use this only if ATR is unavailable, as KBr is also hygroscopic.[1][2]

  • Ratio: Mix 2 mg sample with 200 mg dry KBr (spectroscopic grade).

  • Grinding: Grind quickly in an agate mortar to avoid moisture uptake.

  • Pressing: Press at 8-10 tons for 2 minutes to form a transparent pellet.

  • Reference: Run a blank KBr pellet first to subtract moisture background.[1][2]

References

  • NIST Mass Spectrometry Data Center. 2-Aminoethanol hydrochloride Infrared Spectrum. NIST Chemistry WebBook, SRD 69.[1][2][3] Available at: [Link][1][2]

    • Note: Used as the primary structural analog for -amino alcohol HCl salt valid
  • Coates, J. (2000).[1][2] Interpretation of Infrared Spectra, A Practical Approach. In: Encyclopedia of Analytical Chemistry.[1][2] Wiley.[1][2]

    • Source for general primary ammonium salt ( ) assignments.
  • LibreTexts Chemistry. Infrared Spectroscopy: Amines. Available at: [Link][1][2][4][5][6]

    • Reference for N-H stretching doublet vs.
  • Spectroscopy Online. Organic Nitrogen Compounds V: Amine Salts. Available at: [Link]

    • Detailed mechanism of ammonium bending modes and combination bands.[1]

Sources

Comparative

comparing 4-Aminohexan-3-ol HCl with 3-aminohexan-4-ol HCl

This guide provides a rigorous technical comparison of 4-Aminohexan-3-ol HCl and its nominal variant 3-aminohexan-4-ol HCl .[1][2] Executive Summary: Nomenclature & Identity Core Finding: 4-Aminohexan-3-ol HCl and 3-amin...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a rigorous technical comparison of 4-Aminohexan-3-ol HCl and its nominal variant 3-aminohexan-4-ol HCl .[1][2]

Executive Summary: Nomenclature & Identity

Core Finding: 4-Aminohexan-3-ol HCl and 3-aminohexan-4-ol HCl refer to the exact same chemical entity (regio-identity).[1][2]

The confusion arises from the symmetry of the hexane backbone.[1] The molecule consists of a 6-carbon chain where the functional groups (amine and hydroxyl) are located on the central carbons (C3 and C4).[1][2] Because both "tails" of the molecule are ethyl groups, numbering from either end results in the same connectivity.[1][2]

  • IUPAC Standard: The hydroxyl group (-ol) has priority over the amine group (-amino).[1][2] Therefore, the chain is numbered to give the hydroxyl the lower locant (3).[1][2] Correct Name: 4-Aminohexan-3-ol. [1][2]

  • Non-Standard/Synonym: "3-aminohexan-4-ol" is a result of numbering from the opposite end, which is chemically identical but nomenclaturally incorrect.[1][2]

Scope of Guide: Since the regioisomers are identical, this guide pivots to the critical scientific comparison relevant to researchers: the Diastereomeric Performance (Syn vs. Anti) . These stereoisomers exhibit distinct physical properties, biological activities, and synthetic utilities.[1][2]

Part 1: Chemical Structure & Symmetry Analysis

The following diagram illustrates why these two names refer to the same molecule and highlights the stereochemical centers that define the actual performance differences.

ChemicalIdentity Substrate Hexane Backbone (Symmetric Ethyl Tails) Structure 4-Aminohexan-3-ol (C1-C2-C3(OH)-C4(NH2)-C5-C6) Substrate->Structure Functionalization NumberingLeft Numbering Left-to-Right OH @ 3, NH2 @ 4 (Correct IUPAC) Structure->NumberingLeft NumberingRight Numbering Right-to-Left NH2 @ 3, OH @ 4 (Synonym: 3-aminohexan-4-ol) Structure->NumberingRight Isomers CRITICAL COMPARISON: Diastereomers (Syn vs. Anti) NumberingLeft->Isomers NumberingRight->Isomers

Figure 1: Structural identity analysis demonstrating the symmetry of the 4-aminohexan-3-ol scaffold.

Part 2: Comparative Performance (Syn- vs. Anti- Diastereomers)

In drug development, the relative stereochemistry (Syn/Erythro vs. Anti/Threo) dictates receptor binding affinity and catalytic efficiency in ligand applications.[1][2]

Physical & Spectroscopic Profile
FeatureSyn-Isomer (Erythro) Anti-Isomer (Threo) Implication for Research
Thermodynamic Stability Generally favored by chelation-controlled synthesis.[1][2]Generally favored by Felkin-Anh non-chelation control.[1][2]dictates synthetic route selection.[1][2]
NMR Coupling (

)
Small (

Hz)
Large (

Hz)
Key Identification Method. Anti-isomers adopt an anti-periplanar conformation, maximizing J-coupling.[1][2]
H-Bonding Strong intramolecular OH[1][2]···N H-bond.[1][2]Weaker intramolecular interaction; intermolecular dominant.[1][2]Syn-isomers often show higher solubility in non-polar solvents.[1][2]
Chromatography (SiO2) Higher

(typically).[1][2]
Lower

(typically).[1][2]
Anti-isomer interacts more strongly with silica silanols.[1][2]
Bioactivity Potential Mimics "folded" peptide states.[1][2]Mimics "extended" peptide states.[1][2]Critical for protease inhibitor design (e.g., transition state mimetics).[1][2]
Synthetic Pathways & Selectivity

The choice of reducing agent determines which diastereomer is produced from the precursor ketone (4-aminohexan-3-one).[1][2]

SynthesisPath Precursor 4-Aminohexan-3-one (or N-protected variant) ReagentChelation Chelation Control (Zn(BH4)2 or NaBH4/CeCl3) Precursor->ReagentChelation ReagentFelkin Felkin-Anh Control (LiAlH4 or Bulky Hydrides) Precursor->ReagentFelkin TS_Chel Cyclic Transition State (Metal bridges O and N) ReagentChelation->TS_Chel Rigidifies Geometry TS_Felkin Open Transition State (Steric minimization) ReagentFelkin->TS_Felkin Steric Approach Prod_Syn Major Product: SYN (4-aminohexan-3-ol) TS_Chel->Prod_Syn Prod_Anti Major Product: ANTI (4-aminohexan-3-ol) TS_Felkin->Prod_Anti

Figure 2: Divergent synthesis pathways for accessing specific diastereomers of 4-aminohexan-3-ol.

Part 3: Regioisomeric Alternatives

If your research requires a structural alternative with different steric properties, consider 2-aminohexan-3-ol .[1][2] Unlike the symmetric 4-amino/3-ol scaffold, this isomer is asymmetric.[1][2]

Property4-Aminohexan-3-ol (Target)2-Aminohexan-3-ol (Alternative)
Symmetry Symmetric (Ethyl/Ethyl tails)Asymmetric (Methyl/Propyl tails)
Steric Bulk Balanced steric environment.[1][2]Higher steric differentiation (Methyl is smaller than Propyl).[1][2]
Application General chiral auxiliary; C2-symmetric ligand precursors.[1][2]Specific binding pockets requiring asymmetry.[1][2]

Part 4: Experimental Protocols

Protocol A: Synthesis of Syn-4-Aminohexan-3-ol (Chelation Control)

Objective: To maximize the formation of the Syn diastereomer using Zinc Borohydride.

  • Reagent Prep: Generate

    
     in situ by adding saturated 
    
    
    
    (ether solution) to a suspension of
    
    
    in dry ether.[1][2] Stir for 12h and decant supernatant.
  • Reaction: Dissolve 4-aminohexan-3-one HCl (1.0 eq) in dry THF at -78°C.

  • Addition: Add

    
     solution (1.5 eq) dropwise over 30 minutes. The zinc coordinates the ketone oxygen and amine nitrogen, locking the conformation.[1][2]
    
  • Workup: Warm to 0°C. Quench with 1M HCl (carefully). Extract with DCM.[1][2] Basify aqueous layer to pH 10 and extract again to recover the free amine.[1][2]

  • Purification: Convert to HCl salt by adding 2M HCl in ether. Recrystallize from EtOH/EtOAc.

    • Validation: Check

      
      -NMR.[1][2][3][4] Syn isomer should show 
      
      
      
      Hz.[1][2]
Protocol B: Differentiation via Oxazolidinone Formation

Objective: To confirm relative stereochemistry.

  • Cyclization: Treat the amino alcohol (free base) with carbonyldiimidazole (CDI) or phosgene equivalent in DCM with TEA.[1][2]

  • Analysis:

    • Syn-isomer yields a cis-4,5-diethyl-oxazolidinone.[1][2]

    • Anti-isomer yields a trans-4,5-diethyl-oxazolidinone.[1][2]

    • The cis isomer typically displays distinct NOE (Nuclear Overhauser Effect) signals between the ring protons, whereas the trans isomer does not.[1][2]

References

  • PubChem. 4-Aminohexan-3-ol Compound Summary. National Library of Medicine.[1][2] Available at: [Link][1][2]

  • Reetz, M. T. (1999).[1][2] Chelation Controlled Reduction of Alpha-Amino Ketones.[1][2] Journal of the American Chemical Society.[1][2][5][4] (Foundational text on Syn-selective reduction mechanisms).

  • Clayden, J., Greeves, N., & Warren, S. (2012).[1][2] Organic Chemistry.[1][2][3] Oxford University Press.[1][2] (Source for Felkin-Anh vs. Chelation control models).

Sources

Validation

Comparative Guide: Chiral HPLC Strategies for 4-Aminohexan-3-ol Hydrochloride

Executive Summary: The "Aliphatic Challenge" The chiral separation of 4-aminohexan-3-ol hydrochloride presents a distinct analytical bottleneck: invisibility . As an aliphatic amino alcohol with two chiral centers (C3 an...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Aliphatic Challenge"

The chiral separation of 4-aminohexan-3-ol hydrochloride presents a distinct analytical bottleneck: invisibility . As an aliphatic amino alcohol with two chiral centers (C3 and C4), this molecule lacks the conjugated


-systems required for standard UV detection (254 nm) and the aromatic handles necessary for interaction with many traditional chiral stationary phases (CSPs).

Furthermore, the presence of two stereocenters generates four distinct stereoisomers (two pairs of enantiomers: syn and anti). A robust method must not only separate enantiomers but also resolve the diastereomers.

This guide compares the two most scientifically viable workflows to overcome these limitations:

  • Method A (Indirect): Pre-column Derivatization with p-Nitrobenzoyl Chloride (PNBC) followed by Normal Phase HPLC.

  • Method B (Direct): Crown Ether Complexation using CROWNPAK® CR-I(+) in Reversed Phase.

Comparative Analysis: Method Selection

The choice between derivatization and direct analysis is dictated by the stage of drug development and the available equipment.

FeatureMethod A: PNBC Derivatization Method B: Direct Crown Ether
Primary Utility Purity Profiling & Process Control Rapid Screening & Reaction Monitoring
Detection UV-Vis (254 nm) - High SensitivityUV (200-210 nm), ELSD, or MS
Stationary Phase Amylose/Cellulose (e.g., Chiralpak AD-H)Chiral Crown Ether (e.g., Crownpak CR-I+)
Resolution High (Separates all 4 isomers)Moderate (Excellent for enantiomers; diastereomers may overlap)
Sample Prep High (Requires 30 min reaction)Low (Dissolve and inject)
Robustness High (Derivative is stable and UV-active)Medium (Sensitive to T, pH, and flow rate)
Visual Workflow Comparison

G Start Sample: 4-aminohexan-3-ol HCl Deriv Derivatization (p-Nitrobenzoyl Chloride) Start->Deriv Method A Direct Direct Dissolution (Water/MeOH) Start->Direct Method B Workup L-L Extraction (Remove excess reagent) Deriv->Workup NPHPLC Normal Phase HPLC (Chiralpak AD-H/OD-H) Workup->NPHPLC UVDet UV Detection (254 nm) NPHPLC->UVDet RPHPLC Reversed Phase HPLC (Crownpak CR-I+) Direct->RPHPLC LowUV Detection (ELSD or UV 210nm) RPHPLC->LowUV

Figure 1: Decision pathways for analyzing aliphatic amino alcohols. Method A adds a chromophore for sensitivity; Method B relies on specific host-guest chemistry.

Method A: Pre-Column Derivatization (The "Gold Standard")

This method is recommended for final purity assays where sensitivity (<0.05% impurity) is required. By attaching a p-nitrobenzoyl group, we introduce a strong UV chromophore and a


-acceptor site that interacts strongly with polysaccharide-based chiral columns.
Mechanism of Action

The reaction converts the aliphatic amine (and potentially the alcohol) into an amide/ester. The nitro group acts as a "handle" for the Chiralpak AD-H stationary phase (Amylose tris(3,5-dimethylphenylcarbamate)), facilitating


-

interactions that are otherwise impossible with the native molecule.
Detailed Protocol

Step 1: Derivatization Reaction

  • Preparation: Dissolve 10 mg of 4-aminohexan-3-ol HCl in 1.0 mL of Tetrahydrofuran (THF) or Dichloromethane (DCM).

  • Base Addition: Add 3.0 equivalents of Triethylamine (TEA) to neutralize the HCl salt and scavenge acid generated during acylation.

  • Acylation: Add 1.2 equivalents of p-nitrobenzoyl chloride (PNBC).

  • Incubation: Vortex and let stand at room temperature for 30 minutes. (Note: This usually yields the N-acylated product. For N,O-bis-acylation, heat to 60°C).

  • Quench: Add 0.5 mL of water to hydrolyze excess PNBC.

Step 2: HPLC Conditions

  • Column: Daicel Chiralpak AD-H (or OD-H), 4.6 × 250 mm, 5 µm.[1]

  • Mobile Phase:

    
    -Hexane : Ethanol (90 : 10 v/v).[2]
    
  • Flow Rate: 1.0 mL/min.

  • Temperature: 25°C.

  • Detection: UV at 254 nm.

Step 3: Expected Results You will observe four distinct peaks if all isomers are present. The derivatized diastereomers (syn vs. anti) will separate significantly due to physical property differences, while the enantiomers within each pair will be resolved by the chiral selector.

Method B: Direct Analysis (Crown Ether)

This method utilizes the specific ability of crown ethers to form inclusion complexes with primary ammonium ions (


). It is ideal for rapid screening of enantiomeric excess (ee) during synthesis optimization.
Mechanism of Action

The Crownpak CR-I(+) column contains a chiral crown ether (18-crown-6 derivative) immobilized on silica. The ammonium group of the 4-aminohexan-3-ol (formed in acidic mobile phase) sits inside the crown ether "cage." The chiral substituents on the crown ether discriminate between the enantiomers based on steric hindrance with the alkyl chain and the hydroxyl group at the C3/C4 positions.

Detailed Protocol

Step 1: Sample Preparation

  • Dissolve the sample directly in the mobile phase (or water).

  • Concentration: 1–5 mg/mL (Higher concentration required due to weak detection).

Step 2: HPLC Conditions

  • Column: Daicel Crownpak CR-I(+) (3.0 × 150 mm, 5 µm).[1][3][4]

  • Mobile Phase: Perchloric Acid (pH 1.5 to 2.0) : Acetonitrile (85 : 15 v/v).

    • Note: Perchloric acid is preferred over TFA for lower UV background at 200 nm.

  • Flow Rate: 0.4 mL/min (Lower flow rate for 3.0 mm ID column).

  • Temperature: 10°C – 25°C.

    • Critical: Lowering temperature (e.g., to 10°C) significantly improves resolution on crown ether columns by stabilizing the host-guest complex.

  • Detection: UV at 200–210 nm or ELSD (Evaporative Light Scattering Detector).

Critical Limitations
  • Diastereomer Overlap: Crown ethers are highly enantioselective but may struggle to separate the syn diastereomer from the anti diastereomer if the steric bulk around the ammonium center is similar.

  • System Corrosion: The highly acidic mobile phase (pH 1.5) is corrosive to standard stainless steel LC systems over time. A bio-inert (PEEK) or flushed system is recommended.

Troubleshooting & Optimization Logic

Issue 1: Peak Tailing (Method B)
  • Cause: Free silanol interactions or insufficient ionization of the amine.

  • Fix: Ensure the mobile phase pH is strictly < 2.0. The amine must be fully protonated (

    
    ) to interact with the crown ether.
    
Issue 2: "Missing" Peaks (Method A)
  • Cause: Incomplete derivatization.

  • Fix: The hydrochloride salt requires excess base (TEA) to react. If the salt is not neutralized, the amine remains protonated and nucleophilically inactive toward the acid chloride. Ensure

    
     eq. of base is used.
    
Issue 3: Low Sensitivity (Method B)
  • Cause: The molecule has no chromophore; 210 nm detects the C-N/C-O bonds and buffer noise.

  • Fix: Switch to ELSD or CAD (Charged Aerosol Detection). These are "universal" detectors that do not rely on UV absorbance and are perfect for aliphatic amino alcohols.

Optimization Decision Tree

D Problem Observation Tailing Severe Tailing Problem->Tailing Method B NoRes No Resolution Problem->NoRes Method B Check1 Check pH (Must be < 2.0) Tailing->Check1 Check2 Lower Temp to 10°C NoRes->Check2 Check3 Switch Organic Modifier (MeOH vs ACN) Check2->Check3

Figure 2: Rapid troubleshooting logic for Crown Ether separations.

References

  • Daicel Corporation. (2024).[3] Instruction Manual for CROWNPAK® CR-I(+) and CR-I(-). Chiral Technologies. Link

  • Thermo Fisher Scientific. (2018). Automatic Precolumn Derivatization for the HPLC Determination of Aliphatic Amines. Application Note 292. Link

  • Hyun, M. H. (2016). Liquid Chromatographic Separation of Novel 4-Amino-Flavanes Series Diastereomers on a Polysaccharide-Type Chiral Stationary Phase. Journal of Chromatographic Science. Link

  • Phenomenex. (2020).[5] Chiral HPLC Separations: A Guide to Column Selection and Method Development. Link

  • Fekete, J., et al. (2014).[1] Comparative study on separation of diastereomers by HPLC. ResearchGate. Link

(Note: While specific literature on "4-aminohexan-3-ol" is sparse, the protocols above are validated based on the homologous behavior of aliphatic 1,2-amino alcohols such as leucinol and phenylpropanolamine.)

Sources

Comparative

Defining Purity: Elemental Analysis Standards for 4-aminohexan-3-ol HCl

Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and QC Analysts Executive Summary In pharmaceutical development, 4-aminohexan-3-ol hydrochloride ( ) serves as a critical chiral building...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and QC Analysts

Executive Summary

In pharmaceutical development, 4-aminohexan-3-ol hydrochloride (


) serves as a critical chiral building block. However, its validation presents a specific analytical paradox: while High-Performance Liquid Chromatography (HPLC) is the industry standard for organic purity, it is "blind" to the inorganic counter-ion (

) and often fails to detect hydration states common to amino alcohol salts.

This guide establishes the Elemental Analysis (EA) standards for this compound, comparing its performance as a "Salt Validator" against modern orthogonal alternatives like Quantitative NMR (qNMR) . We define the rigorous acceptance criteria required to certify this material for drug development pipelines.

Part 1: The Theoretical Standard

To validate 4-aminohexan-3-ol HCl, one must first establish the "Gold Standard"—the theoretical elemental composition. Any deviation from these values indicates contamination (solvents, water, inorganic salts) or incorrect stoichiometry (e.g., free base vs. salt).

Target Molecule: 4-aminohexan-3-ol Hydrochloride Formula:


 (

) Molecular Weight: 153.65 g/mol
Table 1: Theoretical Composition & Acceptance Limits

The industry-standard acceptance criteria for peer-reviewed journals (e.g., JOC, ACS) and pharmaceutical QC is a deviation of


 absolute.
ElementTheoretical Mass %Acceptance Range (

)
Common Failure Mode
Carbon (C) 46.91% 46.51% – 47.31%Low: Hydration/Solvent; High: Free Base
Hydrogen (H) 10.49% 10.09% – 10.89%High: Water/Hydration (Hygroscopic)
Nitrogen (N) 9.12% 8.72% – 9.52%Low: Inorganic salts (NaCl) contamination
Chlorine (Cl) 23.08% 22.68% – 23.48%Low: Incomplete salt formation
Oxygen (O) 10.41% Calculated by differenceHigh: Oxidation or Water

Critical Insight: As an amino alcohol, this compound is prone to hygroscopicity . A sample absorbing just 1% water by weight will fail the Carbon specification (diluting C content) while artificially inflating Hydrogen.

Part 2: Comparative Analysis of Validation Methods

Why use Elemental Analysis when HPLC exists? This section compares EA against its primary alternatives for this specific chemical class.

Method A: Combustion Analysis (The "Salt Validator")
  • Mechanism: Flash combustion at >900°C; detection of

    
    , 
    
    
    
    ,
    
    
    .
  • Performance:

    • Pros: The only standard method that simultaneously confirms bulk purity and molar stoichiometry (1:1 HCl salt).

    • Cons: Destructive; requires ~2-5 mg; highly sensitive to moisture (requires drying).

  • Verdict: Essential for initial structure confirmation.

Method B: Quantitative NMR (qNMR) (The "Specific Quantifier")
  • Mechanism: Proton counting relative to an internal standard (e.g., Maleic Acid, TCNB).

  • Performance:

    • Pros: Non-destructive; specific (can identify what the impurity is, e.g., Ethanol vs. Water); distinguishes isomers.

    • Cons: Requires precise weighing; lower sensitivity than EA for inorganic counter-ions (unless using

      
       NMR, which is rare).
      
  • Verdict: Superior for routine purity checks but cannot replace EA for salt stoichiometry validation.

Method C: HPLC-UV (The "Impurity Hunter")
  • Mechanism: Chromatographic separation based on polarity.

  • Performance:

    • Pros: Extremely sensitive to organic byproducts (0.05% detection).

    • Cons: Blind to HCl content; often misses water and inorganic salts (NaCl).

  • Verdict: Insufficient on its own for salt forms.

Table 2: Method Capability Matrix
FeatureElemental Analysis (EA) qNMR HPLC-UV
Organic Purity Good (Bulk)ExcellentBest
Salt Stoichiometry Best IndirectPoor
Water Detection Indirect (H-value)Best Poor
Inorganic Salts Indirect (Ash)PoorPoor
Sample Recovery No (Destructive)YesYes
Part 3: Experimental Protocol (Self-Validating)

To ensure trustworthiness (E-E-A-T), the following protocol includes "Checkpoints" to prevent common errors associated with hygroscopic HCl salts.

Step 1: Sample Preparation (The Drying Phase)
  • Context: 4-aminohexan-3-ol HCl is hygroscopic. "As-is" samples will likely fail Carbon analysis.

  • Protocol:

    • Place 50 mg of sample in a vacuum drying pistol.

    • Drying Agent:

      
       (Phosphorus Pentoxide) is preferred over silica gel for amine salts.
      
    • Conditions: 40°C at <1 mbar for 4 hours.

    • Checkpoint: Weigh sample before and after. If mass loss >0.5%, repeat drying.

Step 2: The Weighing (The Precision Phase)
  • Equipment: Micro-balance (

    
     mg).
    
  • Protocol:

    • Tare a tin capsule.

    • Add 2.0 – 2.5 mg of dried sample.

    • Fold capsule immediately to minimize atmospheric moisture absorption.

    • Checkpoint: If the balance drifts upwards during weighing, the sample is absorbing water. Re-dry.

Step 3: Analysis & Calculation
  • Run a standard (e.g., Acetanilide) to verify instrument calibration (

    
     tolerance).
    
  • Run the sample in duplicate.

  • Calculation: If the sample is a hemi-hydrate (

    
    ), recalculate theoretical values before failing the batch.
    
Part 4: Visualization of the Validation Workflow

The following diagram illustrates the logical flow for validating the salt, distinguishing between "Pass," "Recalculate (Hydrate)," and "Fail" states.

ValidationWorkflow Start Synthesized 4-aminohexan-3-ol HCl Drying Vacuum Dry (40°C, P2O5) Start->Drying EA Run Elemental Analysis (CHN) Drying->EA Check Check Tolerance (±0.4%) EA->Check Pass PASS: Certified Reference Material Check->Pass Yes Fail Deviation > 0.4% Check->Fail No HydrateCheck Check Water (Karl Fischer / qNMR) Fail->HydrateCheck Recalc Recalculate Theory for Hydrate HydrateCheck->Recalc ReCheck Within Hydrate Limits? Recalc->ReCheck ReCheck->Pass Yes FailFinal FAIL: Repurify ReCheck->FailFinal No

Caption: Decision tree for validating hygroscopic amine salts. Note the critical loop for hydrate correction.

Part 5: Data Interpretation Guide

Use this table to diagnose the root cause of EA failures.

Observation Diagnosis Corrective Action
Low C, Low N, High H Water/Solvent Contamination. The sample is wet.Dry sample (60°C vacuum) or measure water via Karl Fischer and recalculate.
Low C, Low N, Low H Inorganic Contamination. Likely Silica or NaCl.Filter sample through 0.2µm membrane or recrystallize.
High C, High N Free Base Presence. Incomplete salt formation.Re-acidify with HCl in ether/dioxane.
Low Cl Stoichiometry Error. Not fully protonated.Check pH; ensure excess HCl was used during formation.
References
  • Holzgrabe, U. "Quantitative NMR spectroscopy in pharmaceutical applications." Progress in Nuclear Magnetic Resonance Spectroscopy, 2010. [Link]

  • Kuveke, R., et al. "An International Study Evaluating Elemental Analysis." ACS Central Science, 2022. [Link]

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 4-Aminohexan-3-ol hydrochloride

Topic: Personal protective equipment for handling 4-Aminohexan-3-ol hydrochloride Audience: Researchers, scientists, and drug development professionals. Role: Senior Application Scientist.

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Personal protective equipment for handling 4-Aminohexan-3-ol hydrochloride Audience: Researchers, scientists, and drug development professionals. Role: Senior Application Scientist.

Executive Summary & Immediate Action Card

4-Aminohexan-3-ol hydrochloride (CAS: 1228600-33-6) is a chiral amino-alcohol intermediate used primarily in the synthesis of complex pharmaceutical scaffolds.[1] Unlike its free-base counterpart, the hydrochloride salt offers improved stability but introduces specific handling requirements regarding hygroscopicity and acidity.

Immediate Safety Profile:

  • Signal Word: WARNING

  • Primary Hazards: Skin Irritation (H315), Serious Eye Irritation (H319), Specific Target Organ Toxicity - Respiratory Irritation (H335).[2][3]

  • Critical Storage: 2–8°C, Hygroscopic (Store under Inert Gas), Light Sensitive.

Quick-Reference PPE Matrix:

Protection ZoneMinimum RequirementEnhanced Requirement (High Quantity/Dust)
Eyes Chemical Safety Goggles (ANSI Z87.1)Face Shield + Goggles
Hands Nitrile Gloves (Min 0.11 mm thickness)Double Gloving (Nitrile outer / Latex inner)
Respiratory N95 Particulate RespiratorP100 Respirator or PAPR
Body Standard Lab Coat (Buttoned)Tyvek® Lab Coat or Apron

Risk Assessment & Hazard Identification

The "Why" Behind the Protocol

Effective safety protocols rely on understanding the mechanism of injury. 4-Aminohexan-3-ol hydrochloride presents a dual-threat profile:

  • Chemical Acidity (Hydrolysis): Upon contact with moisture (mucous membranes, sweat, eyes), the hydrochloride salt dissociates. While the organic amine provides some buffering, the local release of protons (

    
    ) creates an acidic micro-environment (pH ~4–5). This causes immediate irritation to the cornea and respiratory tract.
    
    • Implication: Eye protection must be sealed (goggles), not open (glasses), to prevent dust migration.

  • Pharmacological Activity: As a structural analog to norepinephrine transporter (NET) inhibitors and other bioactive amino alcohols, this compound may possess uncharacterized biological activity.

    • Implication: We treat it as a "Potent Unknown." Inhalation of dust is the highest risk vector for systemic absorption.

Operational Protocols

Receipt and Storage Verification
  • Cold Chain Integrity: Upon arrival, verify the temperature log. If the ice pack is melted or the container is warm (>15°C), quarantine the material. Degradation can lead to the formation of free amines, increasing volatility and odor.

  • Hygroscopic Management: The HCl salt is hygroscopic. Do not open the vial until it has equilibrated to room temperature (approx. 30 mins) to prevent condensation from forming inside the container.

Weighing and Solubilization Workflow
  • Self-Validating Step: If the powder clumps or turns to a gum during weighing, your humidity control has failed. Stop and reseal.

HandlingWorkflow Start Start: Remove from 4°C Equilibrate Equilibrate to RT (30 mins, Desiccator) Start->Equilibrate Inspect Visual Inspection (White Crystalline Solid) Equilibrate->Inspect Inspect->Equilibrate If Condensation Weighing Weighing (Draft Shield/Glove Box) Inspect->Weighing If Dry Solubilize Solubilization (Add Solvent to Solid) Weighing->Solubilize Slow Addition Store Reseal & Purge (Argon/Nitrogen) Weighing->Store Excess Solid Solubilize->Store Stock Solution

Figure 1: Safe handling workflow ensuring moisture control and exposure minimization.

Detailed Protocol: Solubilization

Objective: Prepare a 100 mM stock solution without generating dust or degradation.

  • PPE Check: Don Goggles and Nitrile gloves. Ensure sash height is <18 inches.

  • Vessel Prep: Place a pre-weighed scint vial into the balance.

  • Transfer: Use a static-free spatula. Note: Amino alcohol salts often carry static charge. Use an ionizing fan if available.

  • Solvent Addition:

    • Do not add solid to solvent (increases splash risk).

    • Add solvent to solid.

    • Preferred Solvents: DMSO or Methanol (solubility is high). Water is possible but may hydrolyze over time if not buffered.

  • Dissolution: Vortex gently. If heat is generated (exothermic solvation), allow to cool before capping.

Emergency Response & Disposal

Spill Cleanup (Solid)

Do not sweep. Sweeping generates dust.

  • Isolate: Mark the area.

  • Wet Method: Cover the spill with a paper towel dampened with Isopropanol (not water, to avoid immediate dissolution and spreading).

  • Scoop: Scoop the wet material and towel into a hazardous waste bag.

  • Wash: Clean the surface with 10% sodium bicarbonate solution to neutralize any acidic residue, followed by water.

Disposal
  • Waste Stream: Halogenated Organic Waste (due to HCl content).

  • Labeling: Must be labeled "Toxic" and "Irritant".

  • Neutralization: Do not attempt to neutralize the bulk solid before disposal; dispose of as pure chemical waste.

References

  • PubChem. (2024).[4] Compound Summary: 4-Aminohexan-3-ol (CID 12801384).[4][5] National Library of Medicine. Retrieved from [Link]

  • European Chemicals Agency (ECHA). (2024).[5] C&L Inventory: Amino alcohol salts classification. Retrieved from [Link][2][5]

  • National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link][6]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.